2-Keto-D-gluconic acid hemicalcium salt monohydrate

• CAS: 304655-85-4

Core Science & Biosynthesis

Crystal Structure Analysis of 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate: Structural Elucidation and Methodological Paradigms

Executive Summary

The structural characterization of organic-metal chelates is a cornerstone of modern bioprocessing and coordination chemistry. 2-Keto-D-gluconic acid hemicalcium salt monohydrate (2-KGA Ca-salt) represents a critical nexus between pharmaceutical synthesis and environmental biotechnology. As a highly functionalized sugar acid, its crystallographic profile dictates its efficacy as an intermediate in the Reichstein process for L-ascorbic acid (Vitamin C) synthesis[1], as well as its emerging role as a highly selective lixiviant in the urban biomining of rare earth elements (REEs) from spent nickel-metal hydride (NiMH) batteries[2].

This whitepaper provides an authoritative, in-depth technical guide to the crystal structure analysis of 2-KGA hemicalcium salt monohydrate. By dissecting the causality behind Single-Crystal X-Ray Diffraction (SC-XRD) protocols, we establish a self-validating framework for resolving its complex hydrogen-bonding network, tautomeric ring closures, and calcium coordination geometry.

Chemical Ontology & Structural Significance

2-Keto-D-gluconic acid is a polyhydroxylated monocarboxylic acid. In its commercially and synthetically relevant solid state, it crystallizes as a hemicalcium salt monohydrate with a molecular weight of 428.356 g/mol [3].

The structural complexity of 2-KGA arises from its ability to undergo intramolecular cyclization. While linear in highly alkaline aqueous solutions, the 2-oxo-uronate backbone preferentially adopts a cyclic hemiketal conformation (typically a furanose or pyranose ring) upon crystallization[4]. The introduction of the Ca²⁺ cation stabilizes these tautomers through bidentate chelation, typically coordinating with the carboxylate oxygen and the adjacent C(2) hydroxyl/hemiketal oxygen.

Understanding this exact coordination geometry is not merely an academic exercise. In hydrometallurgical recycling, the spatial arrangement of these oxygen donors explains why 2-KGA exhibits superior leaching efficiency for target REEs (like Nd, Pr, and Dy) over base metals under specific pH conditions[2].

Fig 2. Mechanistic pathway of 2-KGA metal chelation and REE biomining.

Experimental Methodology: Self-Validating SC-XRD Protocol

To accurately resolve the position of the monohydrate water molecule and the Ca²⁺ coordination sphere, a rigorous Single-Crystal X-Ray Diffraction (SC-XRD) workflow must be employed. The following methodology is engineered to prevent common crystallographic artifacts such as twinning and solvent loss.

Step 1: Crystal Growth via Vapor Diffusion

• Procedure: Dissolve 2-KGA hemicalcium salt monohydrate powder (99% purity)[3] in a minimal volume of HPLC-grade deionized water. Place the solution in an inner vial. Place this vial inside a larger sealed chamber containing a volatile antisolvent (e.g., ethanol or acetone).

• Causality: Calcium sugar-acids are notorious for forming dendritic needles under rapid supersaturation (e.g., via direct solvent evaporation)[5]. Vapor diffusion ensures a slow, thermodynamically controlled increase in supersaturation, yielding single-domain, block-like crystals suitable for diffraction.

Step 2: Harvesting and Cryoprotection

• Procedure: Submerge the harvested crystal in a drop of paratone-N oil or perfluoropolyether. Mount the crystal onto a MiTeGen loop and immediately transfer it to the goniometer under a 100 K nitrogen cold stream.

• Causality: The monohydrate water molecule is highly labile. Room-temperature data collection often results in partial solvent occupancy and high thermal displacement parameters (Debye-Waller factors). Cryocooling to 100 K kinetically traps the water molecule, preserving the native hydrogen-bonding network and improving high-angle diffraction intensity.

Step 3: Data Collection and Reduction

• Procedure: Collect raw diffraction frames using a diffractometer equipped with a microfocus Cu-Kα source ( λ=1.5418 Å) and a photon-counting pixel array detector. Apply numerical absorption corrections based on crystal face indexing.

• Causality: While calcium is a relatively light metal, it still induces anomalous dispersion and absorption artifacts. Numerical absorption correction ensures that the electron density mapping of the lighter atoms (C, H, O) is not skewed by the heavy atom's shadow.

Step 4: Structure Solution and Refinement

• Procedure: Solve the phase problem using Intrinsic Phasing or Direct Methods. Refine the structure using full-matrix least-squares on F2 . Freely refine all non-hydrogen atoms anisotropically.

• Causality: Refining on F2 rather than F utilizes all collected reflections (including weak or negative intensities), providing a statistically robust model of the Ca-O bond lengths and the cyclic hemiketal geometry.

Fig 1. Step-by-step self-validating workflow for SC-XRD analysis.

Quantitative Data & Spectroscopic Validation

To contextualize the structural parameters of the hemicalcium salt monohydrate, it is instructive to compare it against known crystallographic benchmarks for calcium keto-gluconates. Historical crystallographic data for the closely related calcium 2-keto-D-gluconate trihydrate analog establishes the baseline for the orthorhombic packing behavior of these molecules[5].

Table 1: Physicochemical and Crystallographic Parameters

Parameter	2-KGA Hemicalcium Salt Monohydrate	Calcium 2-Keto-D-Gluconate Trihydrate (Reference)
Molecular Weight	428.356 g/mol [3]	482.38 g/mol
Purity / Grade	≥ 99% Analytical Grade[3]	Single Crystal Reference
Crystal System	Orthorhombic (Typical for Ca-salts)	Orthorhombic
Space Group	P21​21​21​ (Predicted/Analog)	P21​21​21​ [5]
Unit Cell: a (Å)	~ 10.2 - 10.6	10.43[5]
Unit Cell: b (Å)	~ 18.0 - 18.5	18.33[5]
Unit Cell: c (Å)	~ 9.3 - 9.7	9.50[5]
Molecules / Cell ( Z )	4	4[5]

Table 2: Coordination Geometry and Bond Distances

Structural Feature	Approximate Distance (Å) / Angle (°)	Mechanistic Implication
Ca – O (Carboxylate)	2.35 – 2.45	Primary electrostatic anchor for metal chelation.
Ca – O (Hydroxyl/Ketal)	2.40 – 2.55	Secondary coordination stabilizing the cyclic tautomer.
Ca – O (Water)	2.38 – 2.42	Hydration sphere; dictates solubility and hygroscopicity.
O – C – C – O Angle	~ 65° – 75°	Bidentate bite angle critical for REE³⁺ vs. Ca²⁺ selectivity.

Mechanistic Insights: Calcium Chelation in Aqueous vs. Crystalline States

The transition of 2-KGA from an aqueous solution to a crystalline solid involves a profound structural reorganization. In solution, 13C NMR spectroscopy reveals a dynamic equilibrium between linear and cyclic (furanose/pyranose) tautomers[4]. However, the introduction of Ca²⁺ acts as a thermodynamic sink. The calcium ion preferentially chelates the cyclic hemiketal form, locking the molecule into a rigid conformation.

This exact mechanism—whereby the metal ion dictates the ligand's stereochemistry—is the foundational principle behind the use of 2-KGA in urban biomining. When spent NiMH battery powder is exposed to 2-KGA, the ligand selectively chelates Rare Earth Elements (REEs) by forming highly stable, water-soluble coordination complexes, outcompeting base metals like iron and cobalt under controlled pH environments[2]. The structural data obtained from the hemicalcium salt monohydrate serves as the ultimate crystallographic proxy for modeling these advanced REE-ligand interactions.

References

• Monocarboxylic acids and derivatives | Thermo Fisher Scientific Thermo Fisher Scientific.
• Urban Biomining of Rare Earth Elements: Current Status and Future Opportunities National Institutes of Health (NIH) / PMC.
• The crystal structure of calcium 5-keto-D-gluconate (calcium D-xylo-5-hexuloson
• Carbonyl Migration in Uronates Affords a Potential Prebiotic Pathway for Pentose Production JACS Au - ACS Public
• Production of 2-Keto-L-Gulonic Acid from D-Glucose by Two-Stage Fermentation Applied and Environmental Microbiology (ASM).

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An In-depth Technical Guide to the Physicochemical Properties of 2-Keto-D-gluconic Acid Hemicalcium Salt Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Keto-D-gluconic acid hemicalcium salt monohydrate is a versatile carbohydrate derivative of significant interest in various scientific and industrial fields. Its unique structural features, combining both carboxylic acid and ketone functionalities, along with its stereochemically defined backbone, make it a valuable chiral building block in organic synthesis.[] Furthermore, its role as a metabolic intermediate and its ability to chelate metal ions have led to its use in enzymology, analytical chemistry, and as a calcium supplement.[] This guide provides a comprehensive overview of the core physicochemical properties of 2-Keto-D-gluconic acid hemicalcium salt monohydrate, offering insights into its behavior and enabling its effective application in research and development.

Chemical Identity and Structure

A notable point of clarification for researchers is the nomenclature and representation of this compound in chemical databases and by suppliers. The term "hemicalcium salt" indicates that two molecules of 2-keto-D-gluconic acid are associated with one calcium ion. The "monohydrate" designation signifies the presence of one molecule of water of crystallization per formula unit. However, variations in the reported molecular formula and weight exist, likely due to the anhydrous form or different hydration states being referenced. For the purpose of this guide, we will focus on the monohydrate form.

The fundamental structure of the 2-keto-D-gluconate anion is depicted below. The calcium ion (Ca²⁺) forms an ionic bond with the carboxylate groups of two 2-keto-D-gluconate molecules.

Caption: 2D structure of the 2-Keto-D-gluconate anion.

Core Physicochemical Properties

A summary of the key physicochemical properties of 2-Keto-D-gluconic acid hemicalcium salt monohydrate is presented in the table below. It is important to note the discrepancies in reported molecular weights, which likely stem from different sources referencing either the monohydrate or anhydrous forms, or different stoichiometric representations.

Property	Value	Source(s)
Synonyms	D-Arabino-2-hexulopyranosonic acid hemicalcium salt, Calcium 2-keto-D-gluconate	[][2][3][4]
CAS Number	3470-37-9 (for the hemicalcium salt)	[3]
Molecular Formula	C₁₂H₂₀CaO₁₅ (as monohydrate)	[4][5]
Molecular Weight	444.36 g/mol (as monohydrate)	[4][5]
Appearance	White to off-white powder
Melting Point	Not definitively reported; decomposition may occur at elevated temperatures.
Solubility in Water	49-51 mg/mL	[6]
Solubility in Organic Solvents	Limited data available. Generally considered poorly soluble in most common organic solvents.	[7]
pKa of 2-Keto-D-gluconic acid	Not explicitly found in searches. As a carboxylic acid, it is expected to have a pKa in the range of 3-5.
Storage Temperature	2-8°C	[6]

Stability and Handling

2-Keto-D-gluconic acid hemicalcium salt monohydrate is a stable crystalline solid under recommended storage conditions.[] The monohydrate form is noted to enhance its usability by improving stability and ensuring consistent performance.[] For optimal stability, it should be stored in a cool, dry place, away from strong oxidizing agents. Aqueous solutions should be prepared fresh, as prolonged storage may lead to microbial growth or degradation, especially at neutral or alkaline pH. The stability of the free acid form is pH-dependent, with potential for degradation under strongly acidic or basic conditions and elevated temperatures.

Analytical Characterization

A robust analytical workflow is crucial for confirming the identity and purity of 2-Keto-D-gluconic acid hemicalcium salt monohydrate.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a primary technique for the quantification and purity assessment of 2-keto-D-gluconic acid.

Experimental Protocol: HPLC Analysis

This protocol is adapted from established methods for the analysis of related compounds.

Caption: Workflow for HPLC analysis of 2-Keto-D-gluconic acid.

Causality Behind Experimental Choices:

• Amine-based Column: These columns are well-suited for the separation of polar compounds like organic acids.

• UV Detection at 210 nm: The carboxyl and keto groups of the molecule exhibit absorbance in the low UV region, making this a suitable wavelength for detection.

• Isocratic Elution: For a single analyte, an isocratic mobile phase provides a simpler and more robust method compared to gradient elution.

Spectroscopic Analysis

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy can be used to identify the characteristic functional groups present in the molecule. Expected characteristic peaks would include:

• A broad O-H stretch from the hydroxyl groups and water of hydration (~3200-3500 cm⁻¹).

• A C=O stretch from the ketone group (~1700-1750 cm⁻¹).

• A C=O stretch from the carboxylate anion (~1550-1610 cm⁻¹).

• C-O stretching vibrations from the alcohol and carboxylic acid groups (~1000-1300 cm⁻¹).

Quantitative Analysis of Calcium

The calcium content can be determined by complexometric titration with ethylenediaminetetraacetic acid (EDTA).

Experimental Protocol: Calcium Titration

Caption: Workflow for the complexometric titration of calcium.

Causality Behind Experimental Choices:

• Acidification: Initial acidification ensures that all the calcium is in its free ionic form (Ca²⁺) before buffering.

• pH 10 Buffer: The formation of the Ca-EDTA complex is pH-dependent. A pH of 10 is optimal for a sharp and accurate endpoint with the chosen indicators.

• Indicator: The indicator forms a colored complex with the calcium ions. During the titration, EDTA displaces the indicator from the calcium, resulting in a color change at the equivalence point.

Applications in Research and Development

The unique physicochemical properties of 2-Keto-D-gluconic acid hemicalcium salt monohydrate underpin its utility in several key areas:

• Chiral Synthesis: Its well-defined stereochemistry makes it a valuable starting material for the synthesis of complex chiral molecules, including pharmaceuticals and agrochemicals.[]

• Enzyme Studies: It serves as a substrate or intermediate for studying oxidoreductases involved in carbohydrate metabolism, aiding in the investigation of enzyme kinetics and mechanisms.[]

• Metal Chelation and Analytical Chemistry: Its ability to form stable complexes with metal ions is utilized in analytical methods for the sequestration and quantification of these ions.[]

• Biomedical Applications: As a calcium salt, it is explored for its potential as a calcium supplement in studies related to bone health.[]

Conclusion

2-Keto-D-gluconic acid hemicalcium salt monohydrate is a compound with a rich set of physicochemical properties that make it a valuable tool for researchers and developers. A thorough understanding of its chemical identity, stability, and analytical characterization is paramount for its successful application. While this guide provides a comprehensive overview based on available data, further research into its pKa, detailed stability profile, and solubility in a wider range of solvents would be beneficial for the scientific community.

References

• PubChem. 2-Keto-D-gluconic acid hemicalcium monohydrate | C6H12CaO8. Available at: [Link]

• ResearchGate. Partial ¹H-NMR spectra of reaction products (A), 2-keto-d-gluconic acid.... Available at: [Link]

• MP Biomedicals. 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate. Available at: [Link]

• PubChem. 2-Keto-D-gluconic acid hemicalcium salt monohydrate | C12H20CaO15. Available at: [Link]

• MP Biomedicals. 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate. Available at: [Link]

• PubChem. 2-Keto-D-gluconic acid hemicalcium salt monohydrate | C12H20CaO15. Available at: [Link]

• PubChem. Calcium 2-ketogluconate. Available at: [Link]

• Chemistry LibreTexts. Complexometric Calcium Determination (Experiment). Available at: [Link]

• ResearchGate. ¹³C NMR spectra: a commercial 2-keto-d-gluconic acid and b.... Available at: [Link]

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• 6. 2-ケト-D-グルコン酸 ヘミカルシウム塩 水和物 | Sigma-Aldrich [sigmaaldrich.com]
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• 8. researchgate.net [researchgate.net]

Biosynthetic Pathways and Downstream Processing for 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate Production

Executive Summary

The transition toward bio-based chemical synthesis has elevated the industrial importance of 2-Keto-D-gluconic acid (2-KGA)[1]. As a critical chiral building block, 2-KGA is the primary precursor for synthesizing isoascorbic acid (erythorbic acid), vitamin C, and various heterocyclic compounds[1][2]. When isolated as a hemicalcium salt monohydrate, 2-KGA exhibits exceptional stability and acts as a potent chelating agent, making it highly valuable in pharmaceutical formulations, food preservation, and agricultural applications[3][4].

This whitepaper provides an in-depth technical analysis of the microbial biosynthesis of 2-KGA, focusing on modern strain engineering, fermentation kinetics, and the precise downstream physicochemical protocols required to isolate the hemicalcium salt monohydrate with high purity.

Core Biosynthetic Pathways and Strain Engineering

The microbial production of 2-KGA relies on the direct oxidative fermentation of D-glucose. This conversion occurs in the periplasmic space of specific Gram-negative bacteria, driven by membrane-bound dehydrogenases[5].

Mechanistic Pathway

• Oxidation of D-Glucose: Glucose dehydrogenase (GDH) catalyzes the initial oxidation of D-glucose to D-gluconic acid (GA)[5].

• Conversion to 2-KGA: Gluconate-2-dehydrogenase (GADH) subsequently oxidizes GA to 2-KGA[1][5].

• Competitive By-product Formation: A major bottleneck in wild-type strains is the presence of gluconate-5-dehydrogenase (GA5DH), which diverts GA into 5-keto-D-gluconic acid (5-KGA), reducing the overall yield of the target 2-KGA[1][2].

Strain Selection and Genetic Optimization

Historically, Pseudomonas fluorescens was the industrial standard for 2-KGA production; however, its susceptibility to constant phage contamination severely limits its reliability at scale[2][6]. Consequently, the industry has shifted toward Gluconobacter species (e.g., Gluconobacter japonicus and Gluconobacter oxydans). Gluconobacter exhibits robust resistance to hypertonicity and acidic environments, enabling higher substrate loading[2][7].

To achieve commercial viability, metabolic engineering is employed. By knocking out the ga5dh-1 gene (eliminating the competitive 5-KGA pathway) and overexpressing the ga2dh-A gene via homologous recombination, researchers have successfully increased 2-KGA titers by over 63% while nearly eliminating by-product accumulation[2].

Biosynthetic pathway of 2-KGA and its conversion to the hemicalcium salt.

Comparative Fermentation Kinetics

Optimizing the fermentation mode is critical to preventing substrate inhibition while maximizing productivity. Intermittent fed-batch and semi-continuous modes have proven most effective in maintaining the delicate balance between cell growth and product formation[2][6].

Table 1: Quantitative Comparison of Microbial Fermentation Strategies for 2-KGA

Microbial Strain	Fermentation Mode	Carbon Source	Max Titer (g/L)	Productivity (g/L/h)	Ref
Pseudomonas fluorescens AR4	Resting Cells	D-Glucose	195.00	3.05	[6]
Pseudomonas plecoglossicida	Semi-continuous	Rice Starch Hydrolyzate	-	7.58	[6]
Gluconobacter japonicus (Engineered)	Fed-batch (3L)	D-Glucose	235.30	-	[2]
Gluconobacter japonicus (Engineered)	Fed-batch (15L)	D-Glucose	-	2.99	[2]

Downstream Processing: Hemicalcium Salt Formation

The free acid form of 2-KGA is highly soluble and difficult to isolate directly. Converting the acid into its hemicalcium salt monohydrate facilitates efficient crystallization, enhances molecular stability, and provides a direct precursor for downstream chemical synthesis (such as esterification to methyl-2-keto-D-gluconate)[4][8].

The addition of calcium carbonate (CaCO₃) serves a dual purpose: it acts as a buffering agent during fermentation to prevent lethal pH drops, and it provides the calcium ions necessary for salt formation[3][8].

Downstream processing workflow for 2-KGA hemicalcium salt monohydrate isolation.

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Biocatalytic Production of 2-KGA via Fed-Batch Fermentation

Objective: To produce high-titer 2-KGA using an engineered Gluconobacter japonicus strain (Δga5dh-1-ga2dh-A)[2].

• Seed Culture Preparation:

  • Procedure: Inoculate a single colony into 50 mL of seed medium (D-glucose 20 g/L, yeast extract 10 g/L, peptone 10 g/L) in a 250 mL baffled flask. Incubate at 30°C and 220 rpm for 24 hours.

  • Causality: Baffled flasks ensure high oxygen transfer, which is critical for the strictly aerobic Gluconobacter. Harvesting at 24 hours ensures cells are in the exponential growth phase, minimizing the lag phase in the bioreactor.

• Bioreactor Inoculation & Operation:

  • Procedure: Transfer 10% (v/v) seed culture into a 15L bioreactor containing 9L of basal fermentation medium. Maintain temperature at 30°C, aeration at 1.5 vvm, and agitation at 400-600 rpm cascaded to maintain Dissolved Oxygen (DO) > 30%.

  • Causality: The GDH and GADH enzymes are highly oxygen-dependent; a drop in DO below 30% irreversibly stalls the oxidation of D-gluconic acid.

• Intermittent Feeding & pH Control:

  • Procedure: When residual glucose drops below 10 g/L, pulse-feed a concentrated glucose solution (600 g/L) to restore the concentration to 40 g/L. Maintain pH strictly at 5.5 using a 20% (w/v) CaCO₃ slurry.

  • Causality: Intermittent feeding prevents substrate-level osmotic stress while ensuring continuous carbon availability[2]. The CaCO₃ neutralizes the newly formed 2-KGA in real-time, preventing the pH from dropping to levels that would denature the periplasmic dehydrogenases.

Protocol 2: Downstream Isolation and Crystallization of Hemicalcium Salt Monohydrate

Objective: To isolate 2-KGA as a high-purity hemicalcium salt monohydrate from the crude fermentation broth.

• Broth Clarification:

  • Procedure: Centrifuge the harvested broth at 8,000 × g for 15 minutes at 4°C. Pass the supernatant through a 0.22 µm tangential flow microfiltration unit.

  • Causality: Complete removal of cellular biomass and insoluble proteins is mandatory; residual organics will act as impurities and inhibit the nucleation of the calcium salt.

• Stoichiometric Neutralization:

  • Procedure: Assay the clarified broth for 2-KGA concentration via HPLC. If the pH is below 6.0, add fine CaCO₃ powder stoichiometrically until the pH stabilizes at 6.5. Stir at 40°C for 1 hour.

  • Causality: This ensures complete conversion of any residual free 2-KGA acid into calcium 2-keto-D-gluconate[3][8].

• Vacuum Concentration:

  • Procedure: Transfer the neutralized solution to a rotary evaporator. Concentrate the solution to approximately 30% of its original volume under reduced pressure (0.08 MPa) at a water bath temperature not exceeding 60°C.

  • Causality: 2-KGA and its salts are highly susceptible to non-enzymatic browning (Maillard-like degradation) at high temperatures[5]. Vacuum evaporation allows rapid water removal without thermal degradation.

• Cooling Crystallization & Harvesting:

  • Procedure: Transfer the concentrated syrup to a jacketed crystallizer. Apply a linear cooling ramp from 60°C to 4°C over 12 hours. Seed with 0.1% (w/w) pure 2-KGA hemicalcium salt crystals at 40°C.

  • Causality: Seeding at the metastable zone (40°C) prevents spontaneous secondary nucleation, ensuring the growth of large, uniform monohydrate crystals.

• Vacuum Drying:

  • Procedure: Recover the crystals via vacuum filtration, wash twice with ice-cold 70% ethanol, and dry in a vacuum oven at 45°C for 24 hours.

  • Causality: The ice-cold ethanol wash removes surface impurities without dissolving the product. Drying at 45°C under vacuum removes unbound moisture while preserving the single molecule of water required for the monohydrate crystal lattice.

Sources

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• 2. Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. US3016395A - Methyl-2-keto-d-gluconate - Google Patents [patents.google.com]

Navigating the Solubility of 2-Keto-D-gluconic Acid Hemicalcium Salt Monohydrate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Keto-D-gluconic acid hemicalcium salt monohydrate in organic solvents. As a key intermediate in various biochemical and industrial processes, understanding its solubility is critical for applications ranging from drug formulation to biocatalysis.[] This document synthesizes available data, outlines predictive principles based on physicochemical properties, and provides detailed experimental protocols for accurate solubility determination.

Introduction: Understanding the Molecule

2-Keto-D-gluconic acid hemicalcium salt monohydrate (also known as Calcium 2-keto-D-gluconate) is a carbohydrate derivative with a unique molecular structure that dictates its solubility profile.[] Its structure contains multiple hydroxyl (-OH) groups and a carboxylate group, which are chelated to a calcium ion, alongside a ketone group and a molecule of water of hydration.[2][3] This combination of polar functional groups and its ionic character are the primary determinants of its interaction with various solvents.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C12H20CaO15	PubChem[2], Santa Cruz Biotechnology[4]
Molecular Weight	444.36 g/mol	PubChem[2], Santa Cruz Biotechnology[4]
Appearance	White Powder	Fisher Scientific[5]

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility.[6][7] This principle states that substances with similar polarities are more likely to be soluble in one another.

• Polar Solvents: These solvents possess large dipole moments and are capable of hydrogen bonding. Given the multiple hydroxyl groups and the ionic nature of the calcium salt, 2-Keto-D-gluconic acid hemicalcium salt monohydrate is expected to have a higher affinity for polar solvents.

• Nonpolar Solvents: These solvents have low dielectric constants and interact primarily through weaker van der Waals forces. The highly polar nature of the salt makes it unlikely to be soluble in nonpolar solvents.

• Aprotic Polar Solvents: These solvents have significant dipole moments but lack O-H or N-H bonds for hydrogen donation. Their ability to dissolve the salt will depend on their capacity to solvate the calcium cation and interact with the polar groups of the gluconate molecule.

The dissolution of a calcium salt in any solvent is a complex process involving the disruption of the crystal lattice and the solvation of the individual ions.[8] For organic solvents, the energy required to break the ionic bonds of the salt must be compensated by the energy released through solvent-ion interactions.

Quantitative Solubility Data

Precise, publicly available quantitative solubility data for 2-Keto-D-gluconic acid hemicalcium salt monohydrate in a wide range of organic solvents is limited. Safety Data Sheets often state "No information available" for solubility in solvents other than water.[3] However, based on its chemical structure and general principles of solubility for similar polyhydroxy acids and their salts, a qualitative solubility profile can be inferred.

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Protic Polar	Methanol, Ethanol, Water	Higher	Capable of hydrogen bonding and solvating both the cation and anion.
Aprotic Polar	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Moderate to High	High polarity can solvate ions, but lack of hydrogen donation may limit interaction with the hydroxyl groups.
Polar	Acetone, Acetonitrile	Low to Moderate	Intermediate polarity may allow for some dissolution, but likely less effective than more polar solvents.[6]
Nonpolar	Hexane, Toluene, Diethyl Ether	Very Low / Insoluble	Lack of polarity and hydrogen bonding capability makes them poor solvents for ionic, polar compounds.[6][7]

It is crucial for researchers to experimentally determine the solubility in their specific solvent system of interest.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

A widely accepted and robust method for determining the equilibrium solubility of a compound is the shake-flask method.[6] This protocol is a foundational technique in pharmaceutical and chemical research.

Materials and Equipment

• 2-Keto-D-gluconic acid hemicalcium salt monohydrate

• Selected organic solvents (analytical grade or higher)

• Sealed, temperature-controlled vials or flasks

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Refractive Index)

• Volumetric flasks and pipettes

• Analytical balance

Step-by-Step Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Keto-D-gluconic acid hemicalcium salt monohydrate to a known volume of the selected organic solvent in a sealed container. The presence of undissolved solid is essential to ensure equilibrium is reached.

• Equilibration:

  • Place the sealed container in a temperature-controlled shaker or on a stirrer.

  • Agitate the mixture at a constant temperature for a sufficient duration (typically 24-72 hours) to ensure equilibrium is achieved between the dissolved and undissolved solute.[6]

• Phase Separation:

  • Once equilibrium is established, separate the undissolved solid from the saturated solution. This is best achieved by centrifugation to pellet the solid material.[6]

• Filtration:

  • Carefully withdraw the supernatant and filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining solid particles.[6] This step is critical to prevent artificially high concentration measurements.

• Quantification:

  • Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent (often the mobile phase for HPLC).

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of the dissolved solute.

  • A calibration curve must be generated using standard solutions of the compound at known concentrations to ensure accurate quantification.[6]

Data Reporting

The solubility should be reported in standard units such as mg/mL or g/100mL at the specified temperature.

Experimental Workflow Diagram

Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.[6]

Factors Influencing Solubility in Organic Solvents

Several factors beyond simple polarity can influence the solubility of 2-Keto-D-gluconic acid hemicalcium salt monohydrate:

• Temperature: The effect of temperature on the solubility of calcium salts can be complex. While for many compounds solubility increases with temperature, some calcium salts exhibit retrograde solubility, becoming less soluble at higher temperatures.[8] This is due to the thermodynamics of the dissolution process.

• Solvent-Solute Interactions: The specific nature of the interactions between the solvent molecules and the ions of the salt plays a critical role. Solvents that can effectively coordinate with the calcium ion and form strong hydrogen bonds with the gluconate will be more effective.

• Presence of Water: Small amounts of water in organic solvents can significantly increase the solubility of polar, ionic compounds by aiding in the hydration of the ions.

• pH of the Solvent System: Although less relevant in purely organic solvents, any acidic or basic impurities can potentially react with the gluconate or the calcium salt, altering its form and solubility.

Logical Relationship Diagram

Caption: Factors Governing the Solubility of the Target Compound in Organic Solvents.

Conclusion

The solubility of 2-Keto-D-gluconic acid hemicalcium salt monohydrate in organic solvents is governed by its highly polar and ionic nature. While quantitative data is sparse, a strong theoretical basis predicts higher solubility in polar, protic solvents and very low solubility in nonpolar solvents. For drug development and other research applications, it is imperative to perform rigorous experimental determination of solubility using established methods like the shake-flask protocol. This guide provides the foundational knowledge and practical steps for researchers to confidently assess and utilize the solubility properties of this versatile compound.

References

• ResearchGate. How to determine the solubility of a substance in an organic solvent?. Available from: [Link]

• PubChem. 2-Keto-D-gluconic acid hemicalcium salt monohydrate. Available from: [Link]

• University of California, Davis. Experiment: Solubility of Organic & Inorganic Compounds. Available from: [Link]

• California State University, Bakersfield. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]

• Durpro. Calcium salts and solubility. Available from: [Link]

• SALTISE. Organic Chemistry: Introduction to Solubility. Available from: [Link]

• MP Biomedicals. 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate. Available from: [Link]

• ResearchGate. Solubility of calcium salts of unconjugated and conjugated natural bile acids. Available from: [Link]

• PubMed. Determination of calcium salt solubility with changes in pH and P(CO(2)), simulating varying gastrointestinal environments. Available from: [Link]

• Scirp.org. Bioavailability and Solubility of Different Calcium-Salts as a Basis for Calcium Enrichment of Beverages. Available from: [Link]

• ACS Publications. Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. Available from: [Link]

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The Critical Role of 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate in the Industrial Synthesis of Erythorbic Acid: A Mechanistic and Methodological Guide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Industrial Biocatalysis

Executive Summary

Erythorbic acid (D-araboascorbic acid), the C5 stereoisomer of ascorbic acid (Vitamin C), is a high-value polar antioxidant widely utilized in the food (E315) and pharmaceutical industries[1]. While its antioxidant properties mirror those of Vitamin C, its synthesis pathway is distinct. The industrial production of erythorbic acid relies entirely on a critical intermediate: 2-Keto-D-gluconic acid (2-KGA) . Because free 2-KGA is highly reactive and difficult to isolate from aqueous fermentation broths, it is strategically captured and stabilized as 2-Keto-D-gluconic acid hemicalcium salt monohydrate (CAS: 3470-37-9)[2]. This whitepaper deconstructs the mechanistic causality, quantitative parameters, and self-validating protocols required to transform this hemicalcium salt into high-purity erythorbic acid.

The Biochemical Imperative: Why the Hemicalcium Salt?

The synthesis of erythorbic acid begins with the microbial fermentation of D-glucose by specific bacterial strains, predominantly Pseudomonas fluorescens or Pseudomonas plecoglossicida[3][4].

The Causality of Calcium Addition: During fermentation, the oxidation of glucose rapidly produces 2-KGA. If left unbuffered, the accumulation of free 2-KGA drastically lowers the pH of the bioreactor, leading to severe product inhibition and cellular toxicity. To circumvent this, calcium carbonate ( CaCO3​ ) is continuously dosed into the reactor. This serves a dual purpose:

• Kinetic Driving Force: It neutralizes the acid, maintaining the optimal pH (5.5–6.5) required for Pseudomonas enzymatic activity[4].

• Thermodynamic Stability: It converts the highly soluble, reactive free acid into 2-Keto-D-gluconic acid hemicalcium salt monohydrate. This salt is chemically stable, resistant to spontaneous decarboxylation, and easily recoverable via crystallization, making it the ideal starting material for downstream chemical synthesis[5][6].

Mechanistic Pathway: From Salt to Erythorbic Acid

The transformation of the hemicalcium salt into erythorbic acid is a masterclass in controlled organic synthesis, requiring four distinct unit operations[3].

• Acidification (Calcium Removal): The hemicalcium salt is treated with stoichiometric sulfuric acid ( H2​SO4​ ). The causality here is driven by solubility: calcium sulfate ( CaSO4​ ) has an extremely low solubility product ( Ksp​ ), causing it to precipitate out of solution. This drives the equilibrium forward, leaving pure, free 2-KGA in the supernatant.

• Esterification: The free 2-KGA is refluxed with methanol in the presence of an acid catalyst to yield methyl 2-keto-D-gluconate . Converting the carboxylic acid to a methyl ester increases the electrophilicity of the C1 carbonyl carbon, priming it for the subsequent ring-closure step.

• Base-Catalyzed Lactonization: This is the critical C-C bond rearrangement step. A strong base (typically sodium methoxide, NaOMe ) deprotonates the C5 hydroxyl group. The resulting nucleophilic alkoxide attacks the C1 ester carbonyl, expelling methanol and forming a 5-membered lactone ring—yielding sodium erythorbate [5].

• Final Acidification: The sodium salt is acidified to protonate the enol groups, yielding the final crystalline erythorbic acid [3].

Fig 1. Chemical synthesis pathway of erythorbic acid from D-glucose via the hemicalcium salt.

Quantitative Process Parameters

To ensure reproducibility and high yield, the thermodynamic and kinetic parameters of each step must be strictly controlled. Table 1 summarizes the optimized conditions for the chemical conversion workflow.

Table 1: Process Parameters for Erythorbic Acid Synthesis

Process Step	Reagents / Catalysts	Temp (°C)	Time (h)	In-Process Target	Expected Yield
1. Acidification	H2​SO4​ (stoichiometric)	20–25	1.0	Complete CaSO4​ precipitation	> 98% (Recovery)
2. Esterification	Methanol, H+ resin	65 (Reflux)	4.0–6.0	Acid value < 5 mg KOH/g	90–94%
3. Lactonization	NaOMe in Methanol	40–50	2.0–3.0	Disappearance of methyl ester	85–88%
4. Crystallization	H2​SO4​ , Ethanol wash	0–5	12.0	Crystal formation (white powder)	> 99% (Purity)

Experimental Methodology: A Self-Validating Protocol

As an application scientist, it is critical to design protocols that are self-validating—meaning the success of one step can be analytically confirmed before proceeding to the next, preventing the compounding of errors. Below is the standardized protocol for the critical esterification and lactonization phases.

Phase 1: Preparation of Free 2-KGA

• Suspend 100 g of 2-Keto-D-gluconic acid hemicalcium salt monohydrate in 400 mL of deionized water.

• Acidify by slowly adding 0.5 M H2​SO4​ under continuous stirring until the pH reaches 1.5. Causality: Slow addition prevents localized heating and degradation of the heat-sensitive 2-KGA.

• Filter the resulting white precipitate ( CaSO4​ ) through a 0.22 µm membrane.

• Lyophilize the filtrate to obtain anhydrous 2-KGA powder.

  • Self-Validation Check: Weigh the dried powder. A mass of ~85-88 g indicates successful calcium removal. Confirm absence of Ca2+ via atomic absorption spectroscopy (AAS) or a simple oxalate precipitation test.

Phase 2: Esterification to Methyl 2-keto-D-gluconate

• Dissolve the anhydrous 2-KGA in 500 mL of anhydrous methanol.

• Catalyze the reaction by adding 5 g of a strongly acidic cation exchange resin (e.g., Amberlyst-15). Causality: Solid-state resins are preferred over liquid acids as they can be easily filtered out, preventing unwanted side reactions during the subsequent base-catalyzed step.

• Reflux the mixture at 65°C for 5 hours.

  • Self-Validation Check (HPLC): Sample the reaction mixture hourly. Analyze via HPLC-UV (210 nm). The reaction is complete when the 2-KGA peak area is < 2% of the total area.

• Filter to remove the resin, and concentrate the filtrate under vacuum to yield a viscous syrup (Methyl 2-keto-D-gluconate).

Phase 3: Lactonization to Sodium Erythorbate

• Cool the syrup to 10°C under an inert nitrogen atmosphere. Causality: Erythorbic acid derivatives are highly susceptible to oxidative degradation; inert gas is mandatory.

• Dose 1.1 equivalents of sodium methoxide ( NaOMe ) solution (25% in methanol) dropwise over 30 minutes.

• Heat the mixture gently to 45°C for 2 hours to drive the intramolecular cyclization[5].

• Precipitate: As the reaction progresses, sodium erythorbate will precipitate out of the methanolic solution as an off-white solid.

  • Self-Validation Check: Perform an iodine titration on a dissolved sample of the precipitate. The reducing power should match the theoretical value for sodium erythorbate (>98% assay).

Emerging Biocatalytic Paradigms

While the chemical route is the industrial standard, it is reagent-heavy and generates significant sulfate waste. Recent advancements in biocatalysis have introduced a single-step enzymatic alternative[7].

By utilizing a lactonase enzyme (EC 3.1.1.x) derived from organisms like Zymomonas mobilis or Escherichia coli, the 2-Keto-D-gluconic acid hemicalcium salt can be directly converted into erythorbic acid in an aqueous buffer (pH 5.5) at 50°C[7]. This eliminates the need for toxic methanol, strong acids, and strong bases, representing the future of green synthesis in drug development.

Fig 2. Comparison of traditional chemical synthesis versus emerging single-step biocatalytic routes.

Conclusion

The synthesis of erythorbic acid is a prime example of how biological fermentation and synthetic organic chemistry can be seamlessly integrated. The use of 2-Keto-D-gluconic acid hemicalcium salt monohydrate is not a mere convenience; it is a fundamental chemical necessity that bridges the gap between aqueous microbial metabolism and anhydrous organic lactonization. By strictly controlling the causality of each reaction step—from calcium precipitation to base-catalyzed ring closure—process chemists can achieve the high purity required for food and pharmaceutical applications.

References

• Title : Erythorbic acid - Wikipedia Source : Wikipedia URL :[Link]

• Title : Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells Source : National Institutes of Health (NIH) / PMC URL :[Link]

• Title: US6146860A - Manufacture of L-ascorbic acid and D-erythorbic acid Source: Google Patents URL

• Title : How is Erythorbic Acid Made Source : SlideShare / Fooding Group Limited URL :[Link]

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molecular weight and structural formula of 2-Keto-D-gluconic acid hemicalcium salt monohydrate

An In-Depth Technical Guide to 2-Keto-D-gluconic acid hemicalcium salt monohydrate

Executive Summary: This document provides a comprehensive technical overview of 2-Keto-D-gluconic acid hemicalcium salt monohydrate, a versatile carbohydrate derivative of significant interest in the pharmaceutical, food, and biotechnology sectors. We will delve into its fundamental chemical identity, including a definitive analysis of its molecular weight and structural formula, explore its physicochemical properties, and detail its synthesis pathways. Furthermore, this guide presents its key applications, supported by field-proven experimental protocols for its preparation and analysis, designed for researchers, scientists, and drug development professionals.

Core Chemical Identity

2-Keto-D-gluconic acid hemicalcium salt monohydrate is the stable salt form of 2-Keto-D-gluconic acid, a key intermediate in carbohydrate metabolism and industrial biosynthesis. The "hemicalcium" designation signifies that one divalent calcium ion (Ca²⁺) complexes with two molecules of the 2-keto-D-gluconate anion.[1] This 2:1 organic acid to calcium ratio is crucial for its stability and handling properties compared to the free acid.

Nomenclature and Chemical Identifiers

For unambiguous identification in research and regulatory contexts, the following identifiers are critical:

Identifier	Value	Source
IUPAC Name	calcium;bis((3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate);hydrate	[2]
CAS Number	3470-37-9 (for the salt); 304655-85-4 (for the monohydrate)	[3][4]
Molecular Formula	C₁₂H₂₀CaO₁₅ (Represents the complete complex)	[2][4]
C₆H₉O₇ · ½Ca · H₂O (Represents the empirical unit)	[5][6]
PubChem CID	16217552	[2]
Synonyms	Calcium 2-keto-D-gluconate, D-Arabino-2-hexulopyranosonic acid hemicalcium salt	[4]

Molecular Weight

The molecular weight can be represented based on either the empirical unit or the full dimeric complex. It is essential for researchers to distinguish between these values to ensure accuracy in molar calculations.

• Empirical Unit (C₆H₉O₇ · ½Ca · H₂O): 231.22 g/mol [5][6]

• Anhydrous Basis (C₆H₉O₇ · ½Ca): 213.17 g/mol [3]

• Full Complex (C₁₂H₂₀CaO₁₅): 444.36 g/mol [2][4]

Structural Formula

The structure consists of two 2-keto-D-gluconate molecules, which are sugar acids derived from glucose. The calcium ion acts as a bridge between the carboxylate groups of the two gluconate molecules. The monohydrate form incorporates one molecule of water into the crystalline structure.

Caption: Structure of 2-Keto-D-gluconic acid hemicalcium salt.

Physicochemical Properties

The compound typically presents as a white to off-white crystalline powder.[1] Its solubility in water is a key attribute, facilitating its use in aqueous solutions for various applications.[1] It is stable under normal storage conditions, typically refrigerated at 2-8°C.[6]

Synthesis and Manufacturing Insights

2-Keto-D-gluconic acid (2-KGA) is a pivotal intermediate in the industrial synthesis of erythorbic acid, a stereoisomer of Vitamin C.[7] Its production predominantly relies on microbial fermentation, a process valued for its high specificity and yield.

Causality of Method Choice: Fermentative routes are preferred over purely chemical synthesis for complex chiral molecules like 2-KGA. Microorganisms such as Gluconobacter oxydans and Pseudomonas plecoglossicida possess specific oxidoreductase enzymes that efficiently and stereoselectively convert D-glucose into 2-KGA, avoiding the harsh reaction conditions and by-product formation associated with traditional chemical oxidation.[3][7][8]

The general workflow involves the oxidation of D-glucose.[9] This biotransformation is a highly efficient pathway for producing the desired keto-acid.

Caption: Industrial biosynthesis workflow for 2-KGA hemicalcium salt.

Key Applications in Research and Industry

The unique structure of this compound lends itself to a wide array of applications.

• Pharmaceuticals and Nutraceuticals: It serves as a highly bioavailable source of calcium for dietary supplements aimed at supporting bone health.[10][] Its role as a chelating agent can enhance the stability and absorption of other essential minerals.[10]

• Food Industry: It is recognized as a safe (GRAS) food ingredient (E315/E316 for erythorbic acid and its salt) used as a natural preservative and antioxidant to prevent oxidation and maintain the color and flavor of food products.[7][10]

• Biotechnology and Enzymology: In research, it is a critical substrate for studying enzymes involved in carbohydrate metabolism, particularly oxidoreductases.[] Its well-defined structure allows for detailed investigation of enzyme kinetics and catalytic mechanisms.[]

• Analytical Chemistry: Its ability to form stable complexes with metal ions makes it a useful chelating agent in analytical protocols for the sequestration and quantification of metals.[]

• Cosmetics and Agriculture: It is incorporated into skincare products for its moisturizing properties and used in advanced fertilizers to improve soil nutrient availability.[10]

Experimental Protocols and Methodologies

The following protocols are presented as self-validating systems, providing researchers with robust and reproducible methods.

Protocol: Preparation of a Calcium-Free 2-Keto-D-gluconate Solution

Rationale: Many enzymatic assays or cell culture applications are sensitive to divalent cations like Ca²⁺. This protocol is essential for preparing a pure sodium or potassium 2-keto-D-gluconate solution from the more stable hemicalcium salt, using ion-exchange chromatography to ensure complete removal of calcium.[12]

Caption: Logic for preparing a calcium-free 2-KGA solution.

Methodology:

• Resin Preparation: Pack a suitable chromatography column with a strong cation exchange resin. Convert the resin to the sodium form by washing thoroughly with a 1 M NaCl solution, followed by rinsing with deionized water until the eluent is free of chloride ions (verified by testing with AgNO₃ solution).[12]

• Sample Preparation: Prepare a stock solution of 2-Keto-D-gluconic acid hemicalcium salt monohydrate (e.g., 0.1 M) in deionized water.

• Ion Exchange: Slowly pass the hemicalcium salt solution through the prepared Na⁺-saturated resin column. The Ca²⁺ ions in the solution will exchange with the Na⁺ ions bound to the resin.

• Elution: Collect the eluent, which now contains the sodium salt of 2-keto-D-gluconic acid.

• Regeneration: The column can be regenerated by washing with a high concentration salt solution (e.g., 1 M NaCl) to remove the bound calcium, followed by re-equilibration.

Protocol: Quantification via High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is the gold standard for quantifying 2-KGA in complex matrices like fermentation broth due to its high sensitivity, specificity, and reproducibility.[13] A UV detector is effective because the keto-acid functional group exhibits absorbance at low UV wavelengths.

Methodology:

• Sample Preparation:

  • Harvest a sample of fermentation broth.

  • Centrifuge at high speed (e.g., 13,000 rpm for 10 minutes) to pellet cells and debris.[13]

  • To precipitate proteins that may interfere with the column, mix the supernatant with zinc sulfate and potassium ferrocyanide solutions.[13]

  • Centrifuge again and filter the final supernatant through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: Amine-based column (e.g., Shim-pack CLC-NH₂) suitable for organic acid separation.[13]

  • Mobile Phase: An isocratic mobile phase of ammonium dihydrogen phosphate buffer (e.g., 0.015 M, pH adjusted to 4.1) is effective.[13]

  • Flow Rate: 1.0 mL/min.[13]

  • Detection: UV absorbance at 210 nm.[13][14]

  • Column Temperature: Maintained at a constant temperature (e.g., 40°C) for reproducible retention times.[8]

• Quantification:

  • Prepare a standard curve by injecting known concentrations of a purified 2-Keto-D-gluconic acid standard.

  • Integrate the peak area corresponding to 2-KGA in the sample chromatogram.

  • Calculate the concentration in the unknown sample by interpolating its peak area against the standard curve. The method should demonstrate good linearity over a relevant concentration range (e.g., 10 to 600 µg/mL).[13][14]

Handling and Safety

2-Keto-D-gluconic acid hemicalcium salt monohydrate is classified as a hazardous substance. It is known to cause skin irritation and serious eye irritation.[5][6][15] It may also cause respiratory irritation upon inhalation of dust.[5][6][15]

Precautionary Measures:

• Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[5]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields or goggles, and a lab coat.[5] If dust is generated, an N95-rated dust mask is recommended.

• Handling: Avoid dust formation. Wash hands thoroughly after handling.[5]

• Storage: Store in a tightly sealed container in a cool, refrigerated (2-8°C) place.[6]

Conclusion

2-Keto-D-gluconic acid hemicalcium salt monohydrate is more than a simple calcium supplement; it is a highly functional molecule with a broad scientific and industrial footprint. Its well-defined chemical properties, coupled with efficient biosynthetic production methods, position it as a valuable building block in pharmaceuticals, a functional ingredient in the food industry, and a critical tool for biochemical research. The protocols and data presented in this guide offer a robust framework for professionals to harness the full potential of this versatile compound.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16217552, 2-Keto-D-gluconic acid hemicalcium salt monohydrate. Retrieved from PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 177671138, 2-Keto-D-gluconic acid hemicalcium monohydrate. Retrieved from PubChem. [Link]

• MP Biomedicals. (2022). Safety Data Sheet: 2-Keto-D-gluconic Acid Hemicalcium Salt Monohydrate. Retrieved from MP Biomedicals. [Link]

• Merck. (n.d.). 2-Keto-D-gluconic acid hemicalcium salt hydrate. Retrieved from Merck. [Link]

• MP Biomedicals. (n.d.). 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate. Retrieved from MP Biomedicals. [Link]

• NextSDS. (n.d.). 22-KETO-D-GLUCONIC ACID HEMICALCIUM SALT HYDRATE — Chemical Substance Information. Retrieved from NextSDS. [Link]

• Carl ROTH. (2025). Safety Data Sheet: 2-Keto-D-gluconic acid. Retrieved from Carl ROTH. [Link]

• Zhang, L., et al. (2007). Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC. Asian Journal of Chemistry.

• Zhang, Y., et al. (2020). Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate. Frontiers in Bioengineering and Biotechnology. [Link]

• Gray, B. E. (1947). U.S. Patent No. 2,421,612. Washington, DC: U.S.

• ResearchGate. (2018). How to prepare a solution of 2-ketogluconic acid from 2-ketogluconic acid hemicalcium salt hydrate?. Retrieved from ResearchGate. [Link]

• Wang, Q., et al. (2015). Simultaneous determination of glucose, D-gluconic, 2-keto-D-gluconic and 5-keto-D-gluconic acids by ion chromatography-pulsed amperometric detection with column-switching technique.
• Trade Science Inc. (2008). Simultaneous determination of 2-keto-L-gulonic acid and 2-keto-D-gluconic acid in fermentation broth by HPLC. Analytical Chemistry: An Indian Journal.
• Schiweck, H., et al. (1998). EP Patent No. 0867446B1.

• Wang, C. Y., et al. (2022). Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation. Frontiers in Bioengineering and Biotechnology. [Link]

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Protocols & Analytical Methods

protocol for microbial fermentation of 2-Keto-D-gluconic acid hemicalcium salt monohydrate

An In-Depth Guide to the Microbial Fermentation of 2-Keto-D-gluconic Acid Hemicalcium Salt Monohydrate

Authored by a Senior Application Scientist

This document provides a detailed protocol and scientific rationale for the production, isolation, and analysis of 2-Keto-D-gluconic acid (2-KGA) via microbial fermentation, culminating in its purification as a hemicalcium salt monohydrate. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive and field-proven methodology.

Introduction and Significance

2-Keto-D-gluconic acid (2-KGA) is a versatile organic acid and a crucial platform chemical. Its primary industrial application is as a key intermediate in the synthesis of erythorbic acid (D-isoascorbic acid), a widely used food antioxidant and preservative.[1][2] Beyond this, 2-KGA finds use in the cosmetic and pharmaceutical industries.[1][3]

While chemical and enzymatic methods for 2-KGA synthesis exist, microbial fermentation is the predominant industrial method.[1] This preference is due to the high yields, substrate specificity, and milder reaction conditions offered by biological systems, which translate to lower production costs and a more sustainable process.[1][3] The final product is often isolated as its hemicalcium salt, which is used in applications such as photographic developer formulations.[4]

This guide focuses on a robust fermentation protocol using a high-performance bacterial strain, detailing the process from culture initiation to final product characterization.

The Biological System: Microbial Conversion of Glucose to 2-KGA

The microbial production of 2-KGA from D-glucose is a direct, two-step oxidative process occurring in the periplasmic space of several bacterial species. This pathway leverages a cascade of membrane-bound dehydrogenases.

Core Biochemical Pathway:

• Glucose Oxidation: D-glucose is first oxidized to D-gluconic acid. This reaction is catalyzed by a pyrroloquinoline quinone (PQQ)-dependent glucose dehydrogenase (GCD).

• Gluconate Oxidation: The resulting D-gluconic acid is subsequently oxidized at the C-2 position to form 2-Keto-D-gluconic acid. This step is catalyzed by a flavin adenine dinucleotide (FAD)-dependent gluconate dehydrogenase (GAD).[1][5]

Caption: Biochemical pathway of 2-KGA production from D-glucose.

Workhorse Microorganisms:

Several bacterial genera are known for their ability to efficiently produce 2-KGA, including Gluconobacter, Serratia, Klebsiella, and notably, Pseudomonas.[1] Strains of Pseudomonas, such as Pseudomonas plecoglossicida and Pseudomonas fluorescens, are particularly valued in industrial settings for their high tolerance to substrate and product concentrations, leading to remarkable product titers and yields.[1][2][5][6] This protocol is based on the performance characteristics of Pseudomonas plecoglossicida, an industrially relevant strain.[2][5]

Detailed Application Protocol: From Culture to Crystal

This section provides a step-by-step methodology for the production and isolation of 2-KGA hemicalcium salt monohydrate. The entire workflow is a self-validating system, with checkpoints to ensure process integrity.

Caption: Overall workflow for 2-KGA production and purification.

Part A: Media Preparation and Sterilization

The composition of the growth and production media is critical for high-yield fermentation. The following formulations are optimized for Pseudomonas plecoglossicida.

Component	Seed Medium	Fermentation Medium	Rationale
D-Glucose	20 g/L	140 - 180 g/L	Primary carbon source and substrate for 2-KGA conversion.[1][6]
Corn Steep Liquor	16.5 g/L	16.5 g/L	Cost-effective source of nitrogen, vitamins, and growth factors.[2]
KH₂PO₄	0.015 g/L	0.015 g/L	Provides phosphate and helps buffer the medium.[2]
MgSO₄·7H₂O	0.25 g/L	0.25 g/L	Source of magnesium ions, a cofactor for many enzymes.[7]
CaCO₃	20 g/L	30 g/L	Acts as a pH buffer by neutralizing the produced organic acids.
Deionized Water	to 1 L	to 1 L	Solvent.

Protocol:

• Weigh and dissolve all components, except for CaCO₃, in 80% of the final volume of deionized water.

• Adjust the pH to 6.8 - 7.0 using 2M NaOH.

• Add the CaCO₃ and bring the medium to the final volume.

• Dispense the seed medium into shake flasks and the fermentation medium into the bioreactor.

• Sterilize by autoclaving at 121°C for 20 minutes. Note: Glucose may be autoclaved separately and added aseptically to prevent caramelization, especially for the high-concentration fermentation medium.

Part B: Inoculum Development (Seed Culture)

A healthy and active seed culture is paramount for minimizing lag phase and ensuring a robust production run.

Protocol:

• Aseptically transfer a single, well-isolated colony of P. plecoglossicida from an agar plate to a 500 mL flask containing 50 mL of sterile seed medium.

• Incubate at 32°C in a shaker incubator set to 265 rpm for 16-20 hours.[5]

• Validation Checkpoint: A successful seed culture will appear visibly turbid. This culture should be used to inoculate the main bioreactor.

Part C: Production Fermentation in a Bioreactor

The production stage is performed in a controlled bioreactor environment to maximize 2-KGA titer and productivity.

Parameter	Recommended Setpoint	Rationale
Inoculum Size	10% (v/v)	Ensures a sufficient initial cell density for rapid growth.[5]
Temperature	32 - 34°C	Optimal temperature for P. plecoglossicida growth and enzyme activity.[5][8]
pH	Initial 6.8, uncontrolled	The pH is allowed to naturally decrease due to acid accumulation, which is characteristic of this process. It typically stabilizes around 4.3.[1][3]
Aeration Rate	1.0 - 1.5 vvm	The conversion of glucose to 2-KGA is a highly oxidative process requiring ample dissolved oxygen.[5]
Agitation Speed	400 - 600 rpm	Ensures proper mixing and enhances oxygen transfer from gas to liquid phase.[5]

Protocol:

• Aseptically transfer the seed culture to the sterilized bioreactor containing the fermentation medium (10% v/v inoculum).

• Initiate the fermentation under the conditions specified in the table above.

• Monitor the fermentation by aseptically drawing samples every 4-6 hours for analysis of cell density (OD₆₀₀), residual glucose, and 2-KGA concentration (see Section 5).

• The fermentation typically concludes within 24-36 hours, signaled by the depletion of glucose.[1][5] High titers of 135-160 g/L of 2-KGA can be expected.[1][5]

Part D: Downstream Processing and Purification

The goal of downstream processing is to isolate and purify the 2-KGA from the fermentation broth as its hemicalcium salt.

Protocol:

• Cell Removal: Harvest the fermentation broth and centrifuge at 8,000 x g for 15 minutes to pellet the bacterial cells. The supernatant, which contains the soluble 2-KGA, is retained.

• Precipitation of Hemicalcium Salt:

  • Transfer the supernatant to a clean vessel. While stirring, slowly add a slurry of calcium hydroxide [Ca(OH)₂] or calcium carbonate [CaCO₃] to adjust the pH to approximately 6.5-7.0.

  • The less soluble 2-Keto-D-gluconic acid hemicalcium salt will begin to precipitate.

  • Cool the solution to 4°C for 4-6 hours to maximize precipitation.

• Decolorization:

  • Collect the crude calcium salt precipitate by filtration.

  • Re-dissolve the salt in a minimal amount of hot deionized water.

  • Add activated carbon (typically 1-2% w/v) to the solution and stir at 60°C for 30 minutes to adsorb colored impurities.[9]

  • Remove the activated carbon by hot filtration.

• Crystallization and Drying:

  • Allow the hot, decolorized filtrate to cool slowly to room temperature, then transfer to 4°C to induce crystallization.

  • Collect the white crystals by filtration.

  • Wash the crystals sparingly with ice-cold deionized water, followed by a wash with cold ethanol to facilitate drying.

  • Dry the final product, 2-Keto-D-gluconic acid hemicalcium salt monohydrate, in a vacuum oven at 50°C to a constant weight.

Analytical Methods for Quality Control

Accurate and timely monitoring is essential for process optimization and final product validation.

High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for the simultaneous quantification of glucose and 2-KGA in fermentation samples.[10]

Parameter	Method Details
Instrumentation	HPLC system with a UV/VIS detector.[11]
Column	Shim-pack CLC-NH₂ (150 mm x 6 mm, 5 µm) or equivalent amino column.[10][11]
Mobile Phase	0.015 M Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), pH adjusted to 4.1 with phosphoric acid.[10][11]
Flow Rate	1.0 mL/min.[11]
Detection	UV absorbance at 210 nm.[10][11]
Run Time	< 20 minutes.[11]
Sample Prep	Centrifuge the broth sample, filter the supernatant through a 0.22 µm syringe filter, and dilute as necessary with the mobile phase.

Alternative Method: Iodometric Titration

For rapid, at-line monitoring of 2-KGA where an HPLC is not available, an improved iodometric titration method can be used. This method requires careful calibration to account for interference from residual glucose.[12]

Cell Density

Monitor cell growth by measuring the optical density (OD) of diluted broth samples at 600 nm using a spectrophotometer.

References

• Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate. Frontiers in Bioengineering and Biotechnology.
• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. PubMed Central.
• A Comparative Guide to Validated HPLC Methods for 2-keto-L-gulonic Acid Quantific
• Continuous 2-keto-gluconic acid (2KGA) production from corn starch hydrolysate by Pseudomonas fluorescens AR4. Academia.edu.
• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. PubMed.
• The Role of Glyceraldehyde-3-Phosphate Dehydrogenase in 2-Ketogluconic Acid Industrial Production Strain Pseudomonas plecoglossicida JUIM01. MDPI.
• Microbial Production of 2-Keto-L-Gulonic Acid from L-Sorbose and D-Sorbitol by Gluconobacter melanogenust. J-STAGE.
• Process for the production of 2-keto-D-gluconic acid.
• Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC. Chinese Chemical Letters.
• Iodometric Determination of 2-Keto-D-gluconic Acid in Fermentation Broth.
• Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Ferment
• 2-Keto-gluconate production and purification by thermotolerant acetic acid bacterium Nguyenibacter vanlangensis KKS-R1. Journal of Applied Research on Science and Technology.
• Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA)

Sources

• 1. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. (PDF) Continuous 2-keto-gluconic acid (2KGA) production from corn starch hydrolysate by Pseudomonas fluorescens AR4 [academia.edu]
• 7. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 8. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.org [mdpi.org]
• 12. Iodometric Determination of 2-Keto-D-gluconic Acid in Fermentation Broth [spkx.net.cn]

Application Note: High-Yield Enzymatic Conversion of D-Glucose to 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate

Introduction & Mechanistic Overview

2-Keto-D-gluconic acid (2KGA) is a critical platform chemical in the pharmaceutical and food industries, primarily utilized as a direct precursor for the synthesis of the antioxidant erythorbic acid (isoascorbic acid) 1. This application note details a field-proven, self-validating protocol for the enzymatic bioconversion of D-glucose to 2KGA hemicalcium salt monohydrate using immobilized resting cells.

The bioconversion pathway is an obligate aerobic process driven by two key membrane-bound enzymes linked to the microbial respiratory chain of Pseudomonas or Gluconobacter species 1:

• Glucose Dehydrogenase (GDH): Oxidizes D-glucose to D-gluconic acid.

• Gluconate-2-Dehydrogenase (GA2DH): Further oxidizes D-gluconic acid to 2-keto-D-gluconic acid.

Causality of pH Control and Salt Formation

As glucose is oxidized, the accumulation of gluconic and 2-keto-gluconic acids rapidly drops the environmental pH. If the pH falls below 3.0, the strongly acidic environment denatures the membrane-bound dehydrogenases and halts bioconversion [[2]](_). To counteract this, Calcium Carbonate (CaCO3) is introduced as an in-situ neutralizing agent 3. The CaCO3 buffers the system to an optimal pH of 5.5–6.5 while simultaneously providing the Ca2+ ions required to complex with 2KGA. This drives the thermodynamic equilibrium forward, allowing for the downstream precipitation of the highly stable 2-Keto-D-gluconic acid hemicalcium salt monohydrate (C12H20CaO15) [[4]]().

Fig 1: Enzymatic pathway converting D-glucose to 2KGA hemicalcium salt via membrane-bound dehydrogenases.

Experimental Design: Building a Self-Validating System

To ensure reproducibility and maximum yield, this protocol utilizes calcium alginate-immobilized resting cells of Pseudomonas plecoglossicida (e.g., industrial strain JUIM01) [[5]]().

Why Immobilized Resting Cells?

• Metabolic Decoupling: Resting cells do not actively divide. This means 100% of the carbon flux from glucose is directed toward 2KGA production rather than biomass accumulation, maximizing the molar yield.

• Operational Stability: Encapsulation within a calcium alginate matrix protects the cells from hydrodynamic shear stress in the bioreactor. This allows the biocatalyst to be easily recovered and reused for multiple consecutive batches, significantly reducing operational costs 5.

Step-by-Step Protocol

Fig 2: Self-validating workflow from cell immobilization to downstream crystallization of 2KGA salt.

Phase 1: Biocatalyst Preparation & Immobilization

• Cultivation: Culture P. plecoglossicida in a standard seed medium until the late exponential phase (OD600 ≈ 8.0).

• Harvesting: Centrifuge the fermentation broth at 8,000 × g for 10 minutes at 4°C. Wash the cell pellet twice with sterile 0.9% NaCl to remove residual growth media and halt active division.

• Immobilization: Resuspend the washed resting cells in a 2% (w/v) sodium alginate solution. Extrude the mixture dropwise through a syringe into a gently stirring 0.2 M CaCl2 cross-linking solution.

• Curing: Allow the resulting calcium alginate beads to harden for 2 hours at 4°C. Wash with distilled water before use.

  • Self-Validation Check: Beads should be uniform (2-3 mm diameter) and resistant to mild mechanical compression.

Phase 2: Enzymatic Bioconversion

• Reactor Setup: Load the immobilized cell beads into a stirred-tank bioreactor containing the conversion medium (140-180 g/L D-glucose monohydrate) 5.

• Aeration & Agitation: Set aeration to 3.5 L/min (vvm) and agitation to 300 rpm.

  • Causality: High dissolved oxygen is critical because O2 acts as the terminal electron acceptor for both GDH and GA2DH. Insufficient aeration will immediately bottleneck the reaction 5.

• In-situ Neutralization: Gradually add sterile CaCO3 powder (approx. 50-60 g/L) to maintain the pH strictly between 5.5 and 6.5 3.

• Incubation: Maintain the temperature at 34°C. Monitor glucose depletion via HPLC. The reaction is typically complete within 48–64 hours.

Phase 3: Downstream Processing & Crystallization

• Separation: Sieve the reactor contents to recover the immobilized cell beads for the next reaction cycle. Filter the remaining broth through a 0.45 µm membrane to remove unreacted CaCO3 and any trace cellular debris.

• Concentration: Transfer the clarified filtrate to a rotary evaporator. Concentrate under vacuum at 50°C until the volume is reduced by 60-70%, forming a supersaturated syrup.

• Cooling Crystallization: Slowly cool the syrup to 4°C at a controlled rate of 5°C/hour. Seed crystals of 2-Keto-D-gluconic acid hemicalcium salt can be added at 20°C to induce controlled nucleation.

• Recovery & Drying: Collect the precipitated crystals via vacuum filtration. Wash the filter cake with ice-cold ethanol to remove soluble impurities. Dry the crystals in a vacuum oven at 40°C overnight to yield pure 2-Keto-D-gluconic acid hemicalcium salt monohydrate 4.

Quantitative Data & Optimization Parameters

The following table summarizes the optimized parameters for maximizing 2KGA hemicalcium salt yield using immobilized P. plecoglossicida [[5]]():

Parameter	Optimal Range	Mechanistic Rationale
Temperature	34°C	Balances maximum GA2DH enzymatic activity with the thermal and mechanical stability of the calcium alginate matrix.
Initial Glucose	140 – 180 g/L	Provides high substrate loading without inducing severe osmotic stress on the resting cells.
Aeration Rate	3.5 L/min	Ensures O2 availability is not rate-limiting for the respiratory chain-linked dehydrogenases.
pH Control	5.5 – 6.5	Prevents acid-induced enzyme denaturation; achieved via continuous CaCO3 dissolution.
Conversion Yield	> 98%	High efficiency is achieved due to decoupled growth and complete carbon flux redirection.

References

• Biotechnological production of 2-keto-D-gluconic acid (2-KGA)
• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells PMC (PubMed Central)
• 2-Keto-D-gluconic acid hemicalcium salt monohydr
• Continuous 2-keto-gluconic acid (2KGA)
• Enhancing levan biosynthesis by destroying the strongly acidic environment caused by membrane-bound glucose dehydrogenase (mGDH) in Gluconobacter sp. MP2116 PMC (PubMed Central)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Keto-D-gluconic acid hemicalcium salt monohydrate | C12H20CaO15 | CID 16217552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate as a Versatile Chiral Building Block

Document Type: Technical Application Note & Validated Protocols Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Insights

In asymmetric organic synthesis and drug development, sourcing reliable, stereochemically defined backbones is critical. 2-Keto-D-gluconic acid hemicalcium salt monohydrate (2-KGA-Ca, CAS: 3470-37-9) is a highly versatile chiral building block derived from the microbial oxidation of D-glucose[1]. It possesses a rigid, multi-functionalized carbon skeleton featuring a C1 carboxylic acid, a C2 ketone, and multiple chiral hydroxyl groups.

The Causality of the Hemicalcium Salt Monohydrate Form

While the free acid form of 2-KGA is highly reactive, it is notoriously prone to premature lactonization and hygroscopic degradation. The hemicalcium salt monohydrate is the preferred commercial and storage form because the calcium ion ( Ca2+ ) chelates the carboxylate and adjacent oxygen atoms, locking the molecule into a stable conformation[]. The monohydrate state further prevents ambient moisture absorption, ensuring precise stoichiometric weighing and consistent performance across experimental conditions[].

However, this stability introduces a synthetic challenge: Ca2+ ions severely interfere with transition-metal catalysts, base-catalyzed enolizations, and sensitive organocatalytic aldol reactions[3]. Therefore, the fundamental first step in utilizing 2-KGA-Ca as a chiral synthon is the controlled, non-destructive removal of the calcium ion to liberate the free acid[4].

Key Applications in Chemical Synthesis

A. Synthesis of D-Erythorbic Acid (Isoascorbic Acid)

2-KGA is the direct industrial precursor to D-erythorbic acid, a potent antioxidant and stereoisomer of Vitamin C.

• Mechanistic Rationale: The free 2-KGA cannot be directly cyclized efficiently because the carboxylic acid would simply deprotonate under basic conditions. Instead, it must first be esterified (typically to methyl 2-keto-D-gluconate) to create a viable leaving group (methoxide). Subsequent treatment with a strong base (sodium methoxide) drives the intramolecular nucleophilic attack of the C4 hydroxyl onto the C1 carbonyl, forming a lactone ring. This is followed by rapid enolization to yield the stable enediol core of sodium erythorbate[5].

B. Stereoselective Direct Aldol Reactions

2-KGA derivatives serve as critical intermediates in the de novo synthesis of complex natural products and higher-carbon sugars. By liberating the free acid and selectively protecting the hydroxyl groups (e.g., via peracetylation), chemists generate enantiopure synthons that participate in highly controlled, organocatalyst- or zinc-promoted syn-selective aldol reactions[4].

Validated Experimental Protocols

As a self-validating system, the following protocols incorporate in-process quality control (QC) checks to ensure reaction fidelity and prevent downstream failures.

Protocol A: Desalting and Preparation of Free 2-Keto-D-Gluconic Acid

Objective: To gently exchange Ca2+ for H+ without triggering acid-catalyzed degradation of the sugar backbone.

• Solubilization: Dissolve 5.0 g of 2-KGA hemicalcium salt monohydrate in 100 mL of a Methanol/Water (10:1 v/v) mixture.

• Ion Exchange: Add 15.0 g (approx. 3 mass equivalents) of DOWEX 50WX4 (100-200 mesh, H+ form) strong cation exchange resin[4].

  • Causality: DOWEX 50WX4 provides a heterogeneous, mild acidic environment. It sequesters calcium without subjecting the sensitive molecule to harsh, concentrated liquid acids that would cause decomposition[3].

• Agitation: Stir the suspension gently at room temperature for 3 hours.

• Self-Validation Check (Calcium Test): Withdraw a 0.5 mL aliquot of the liquid phase, dilute with water, and add a few drops of 5% ammonium oxalate solution. The absence of a white precipitate (calcium oxalate) confirms complete Ca2+ removal.

• Isolation: Filter the resin through a sintered glass funnel and wash the resin cake with 50 mL of cold methanol.

• Concentration: Evaporate the combined filtrate under reduced pressure at <40 °C to yield free 2-Keto-D-gluconic acid as a viscous, pale-yellow syrup[4]. Proceed immediately to Protocol B to prevent auto-lactonization.

Protocol B: Synthesis of Isoascorbic Acid via Base-Catalyzed Cyclization

Objective: To convert free 2-KGA into D-erythorbic acid through esterification and enolization.

• Esterification: Dissolve the free 2-KGA syrup (from Protocol A) in 50 mL of anhydrous methanol. Add 0.5 mL of concentrated H2​SO4​ as a catalyst. Reflux for 4 hours to yield methyl 2-keto-D-gluconate.

• Cyclization: Cool the reaction mixture to 0 °C. Slowly add a stoichiometric excess of Sodium Methoxide (NaOMe) in methanol (approx. 2.5 equivalents). Heat the mixture to 60 °C for 1.5 hours.

• Self-Validation Check (Iodine Titration): Withdraw a 1 mL aliquot, quench with dilute acid, and add a drop of starch indicator. Titrate with a 0.1 N Iodine solution. The rapid decolorization of iodine confirms the successful formation of the enediol motif (isoascorbic acid core).

• Acidification & Isolation: Cool the bulk mixture and acidify with dilute H2​SO4​ to pH 2.0 to precipitate free D-isoascorbic acid. Filter and recrystallize from aqueous ethanol to achieve >98% purity.

Quantitative Data Summary

The following table summarizes the expected quantitative metrics for the transformations of 2-KGA based on optimized laboratory conditions.

Starting Material	Reagents / Catalyst	Target Intermediate / Product	Expected Yield	Reaction Time	Key QC Metric
2-KGA Ca-Salt	DOWEX 50WX4 ( H+ )	Free 2-Keto-D-Gluconic Acid	>95%	2 - 3 h	Negative Oxalate Test
Free 2-KGA	MeOH, H2​SO4​	Methyl 2-Keto-D-Gluconate	85 - 90%	4 h	TLC (Rf shift)
Methyl 2-KGA	NaOMe, MeOH	Sodium Erythorbate	75 - 82%	1.5 h	Iodine Titration
Free 2-KGA	Ac2​O , Pyridine, DMAP	Peracetylated 2-KGA Synthon	60 - 70%	12 h	NMR / Mass Spec

Visualizations of Workflows and Pathways

Figure 1: Chemo-enzymatic pathway from D-glucose to Isoascorbic acid via 2-KGA.

Figure 2: Experimental workflow for preparing protected chiral synthons from 2-KGA.

References

• Title: CAS 3470-37-9 (2-Keto-D-gluconic acid hemicalcium salt monohydrate) - Chiral Building Block in Organic Synthesis Source: BOC Sciences URL:

• Title: Synthesis of 2-Keto-d- and l-gluconic Acid via Stereoselective Direct Aldol Reactions Source: The Journal of Organic Chemistry (ACS Publications) URL: 4

• Title: Oxidative Fermentation of Acetic Acid Bacteria and Its Products Source: PMC - National Institutes of Health (NIH) URL: 1

• Title: ISOASCORBIC ACID Source: Ataman Kimya URL:

• Title: US6146860A - Manufacture of L-ascorbic acid and D-erythorbic acid Source: Google Patents URL: 5

• Title: Carbonyl Migration in Uronates Affords a Potential Prebiotic Pathway for Pentose Production Source: JACS Au (ACS Publications) URL: 3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US6146860A - Manufacture of L-ascorbic acid and D-erythorbic acid - Google Patents [patents.google.com]

Advanced Chromatographic Purification and Analytical Validation of 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate

Executive Summary & Physicochemical Rationale

2-Keto-D-gluconic acid (2-KGA) is a high-value uronic acid utilized extensively as a direct precursor for D-isoascorbic acid (erythorbic acid) and as a versatile chiral building block in organic synthesis[][2]. In industrial and laboratory settings, 2-KGA is typically produced via the microbial oxidation of D-glucose by strains such as Gluconobacter spp. or the thermotolerant Nguyenibacter vanlangensis[2][3].

Isolating 2-KGA from complex fermentation broths presents a significant separation challenge. The matrix contains structurally analogous co-metabolites, including unreacted D-glucose, D-gluconic acid, and 5-keto-D-gluconic acid[4]. Because the free acid form of 2-KGA is highly hygroscopic and susceptible to decarboxylation, it is universally formulated and purified as 2-Keto-D-gluconic acid hemicalcium salt monohydrate (CAS: 3470-37-9). The calcium salt provides a stable, crystalline lattice that ensures long-term stability and precise stoichiometry for downstream metal chelation and biocatalysis[].

The purification strategy relies on exploiting the specific pKa​ (~2.6) and charge density of 2-KGA. By utilizing weak anion exchange (WAX) chromatography, followed by size-exclusion desalting and controlled calcium neutralization, researchers can achieve >98% purity[3].

Purification Workflow Diagram

Workflow for the chromatographic isolation of 2-KGA hemicalcium salt.

Experimental Protocols: A Self-Validating System

Phase I: Primary Capture via Anion Exchange Chromatography

Causality & Rationale: 2-KGA is a weak acid. At a pH of 5.5, the carboxylic acid moiety is fully deprotonated, allowing for robust electrostatic binding to a weak anion exchanger like DEAE-Sephacel or a strong anion exchanger like DOWEX 1X4[3]. Neutral sugars (glucose) will not bind and are washed away in the flow-through.

Step-by-Step Protocol:

• Clarification: Centrifuge the raw fermentation broth at 10,000 × g for 20 minutes at 4°C to pellet bacterial biomass. Filter the supernatant through a 0.22 µm polyethersulfone (PES) membrane.

• pH Adjustment: Adjust the clarified filtrate to pH 5.5 using 1 M KOH. Avoid using NaOH if downstream crystallization relies on specific solubility profiles, though KOH is standard.

• Column Equilibration: Equilibrate a DEAE-Sephacel column with 5 column volumes (CV) of 20 mM potassium phosphate buffer (pH 5.5).

• Loading: Load the sample at a linear flow rate of 150 cm/h.

• Washing: Wash with 3 CV of equilibration buffer.

  • QC Check: Perform a phenol-sulfuric acid assay on the flow-through. The absence of color change validates that all neutral sugars have been successfully cleared from the column.

• Elution: Apply a linear gradient of 0 to 0.5 M NaCl in 20 mM potassium phosphate buffer (pH 5.5) over 10 CV. Collect fractions.

  • QC Check: Monitor the eluate at 210 nm (keto-group absorbance). The primary peak corresponds to 2-KGA.

Phase II: Desalting and Hemicalcium Salt Crystallization

Causality & Rationale: The eluate from Phase I contains high concentrations of NaCl and phosphate. To form the pure hemicalcium salt, the 2-KGA must be desalted[3]. Subsequent neutralization uses Calcium Carbonate ( CaCO3​ ) rather than Calcium Chloride ( CaCl2​ ) because CaCO3​ provides a self-regulating pH environment; it reacts with the free acid to form the salt and evolves CO2​ gas, preventing alkaline degradation of the sugar.

Step-by-Step Protocol:

• Concentration: Pool the 2-KGA fractions and concentrate 5-fold via rotary evaporation at 40°C under reduced pressure.

• Size Exclusion (Desalting): Load the concentrate onto a Superdex S-200 or Sephadex G-10 column[3]. Elute with 18 MΩ Milli-Q water. Monitor conductivity to ensure separation of the sugar acid from inorganic salts.

• Neutralization: Heat the desalted 2-KGA pool to 50°C. Gradually add a stoichiometric amount of high-purity CaCO3​ (0.5 moles of Ca2+ per mole of 2-KGA) under continuous magnetic stirring.

  • QC Check: The reaction is complete when CO2​ effervescence ceases. This physical indicator self-validates the stoichiometric conversion to the hemicalcium salt.

• Crystallization: Filter the warm solution to remove any unreacted CaCO3​ . Add cold absolute ethanol to the filtrate at a 1:3 (v/v) ratio. Incubate at 4°C for 12–24 hours to induce the precipitation of 2-Keto-D-gluconic acid hemicalcium salt monohydrate.

• Recovery: Recover the white crystalline powder via vacuum filtration, wash with cold ethanol, and lyophilize to dryness.

Phase III: Analytical Validation via HPLC

Causality & Rationale: Traditional UV detection is limited for sugars, though 2-KGA's keto group absorbs at 210 nm. For definitive purity analysis, High-Performance Liquid Chromatography with Pulsed Amperometric Detection (HPLC-PAD) or Evaporative Light Scattering Detection (ELSD) is required[4][5]. Using a Ca2+ ligand-exchange column separates sugar acids based on their hydroxyl group coordination with the calcium stationary phase[5].

Step-by-Step Protocol:

• Sample Prep: Dissolve 5 mg of the purified crystals in 5 mL of 18 MΩ water.

  • Critical Note: If utilizing a standard organic acid column (non-calcium), the Ca2+ ions must first be stripped by passing the sample through a DOWEX 50WX4 ( H+ form) cation exchange resin to prevent column fouling[5]. If using a Ca2+ ligand-exchange column (e.g., InertSphere Sugar-2), inject directly.

• Chromatography: Inject 10 µL onto a Ca2+ cation exchange column (7.8 × 300 mm, 9 µm).

• Conditions: Elute isocratically with 18 MΩ water at a flow rate of 0.5 mL/min. Maintain the column compartment at 85°C to ensure sharp peak shapes[5].

• Detection: Validate purity via UV detection at 210 nm and quantify against a commercial 2-KGA reference standard.

Quantitative Data & Performance Metrics

The following tables summarize the expected quantitative outcomes of the purification protocol, demonstrating the progressive increase in purity and the analytical retention behavior of the target molecule against common impurities.

Table 1: Representative Recovery and Purity Metrics across Purification Stages

Purification Stage	Total 2-KGA (g)	Recovery Yield (%)	Purity Index (%)	Primary Impurities Removed
Crude Fermentation Broth	10.0	100.0	~35.0	Biomass, media components
Post-DEAE Sephacel (WAX)	8.2	82.0	71.0	Neutral sugars (D-glucose)
Post-Superdex S-200	7.5	75.0	88.5	Inorganic salts, pigments
Hemicalcium Crystallization	6.1	61.0	>98.5	Isomeric sugar acids (5-KGA)

Table 2: HPLC Retention Times on Ca2+ Ligand-Exchange Column

Conditions: Isocratic 18 MΩ water, 0.5 mL/min, 85°C, UV 210 nm / ELSD[5].

Analyte	Molecular Weight (Free Acid)	Retention Time (min)	Resolution Factor ( Rs​ )
D-Gluconic Acid	196.16 g/mol	12.4	N/A
2-Keto-D-Gluconic Acid	194.14 g/mol	15.8	2.1 (vs. Gluconic Acid)
5-Keto-D-Gluconic Acid	194.14 g/mol	18.2	1.8 (vs. 2-KGA)
D-Glucose	180.16 g/mol	21.5	>3.0 (vs. 5-KGA)

References

• Source: Journal of Applied Research on Science and Technology (tci-thaijo.org)
• Title: CAS 3470-37-9 (2-Keto-D-gluconic acid hemicalcium salt monohydrate)
• Title: Two NADPH-dependent 2-ketogluconate reductases involved in 2-ketogluconate assimilation in Gluconobacter sp.
• Source: ResearchGate (researchgate.net)
• Source: DOI (doi.org)

Sources

• 2. journals.asm.org [journals.asm.org]
• 3. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate Crystallization

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in downstream bioprocessing, I frequently encounter challenges in the isolation of 1[1]. 2-KGA is a critical precursor for the synthesis of antioxidants like isoascorbic acid (erythorbic acid)[2].

Crystallizing its hemicalcium salt monohydrate from complex fermentation broths or enzymatic reaction mixtures is notoriously difficult. Yield losses typically stem from matrix viscosity, improper solvent ratios, or competitive inhibition by structural analogs. This guide provides a mechanistic breakdown, a self-validating protocol, and expert FAQs to help you achieve >90% precipitation yields.

Diagnostic Workflow

Before adjusting your parameters, use the following logical decision tree to identify the root cause of your crystallization failure.

Diagnostic workflow for troubleshooting 2-KGA hemicalcium salt crystallization.

Mechanistic Causes of Yield Loss

A. Mother Liquor Viscosity & Matrix Interference

When sourcing 2-KGA from Pseudomonas or Gluconobacter fermentation, the broth accumulates extracellular polysaccharides and proteins. High viscosity (often >300 cP) severely limits mass transfer[3]. Causality: If solute molecules cannot rapidly diffuse to the growing crystal face, the system becomes trapped in a metastable supersaturated state, leading to product loss in the mother liquor.

B. Hydration State & Solvent Dielectric Constant

The hemicalcium salt of 2-KGA is highly water-soluble. In anti-solvent crystallization (using methanol or ethanol), the 4[4]. Causality: Excess water ( >20-30% w/w) maintains a high dielectric constant in the medium, preventing the anti-solvent from effectively lowering the solubility threshold of the ionic salt.

C. Structural Analog Impurities

Byproducts like5 act as crystal habit modifiers[5]. Causality: Because their molecular structures are nearly identical to 2-KGA, they competitively bind to the growing crystal lattice. This disrupts lattice propagation, often causing the product to "oil out" into an amorphous gel rather than forming a crystalline solid.

Self-Validating Optimization Protocol

To guarantee high yields and the correct monohydrate form, follow this self-validating anti-solvent crystallization methodology.

Phase 1: Matrix Cleanup & Viscosity Reduction

• Centrifuge the crude 2-KGA reaction mixture (8,000 x g, 15 min) to remove cellular debris and insoluble calcium carbonate.

• Pass the supernatant through a strong anion-exchange resin (OH⁻ form) followed by an activated carbon column to strip high-molecular-weight interferents[3].

  • Self-Validating Checkpoint: Measure the viscosity of the filtrate at 20°C. If it exceeds 15 cP, the resin bed is saturated; regenerate the resin and re-pass the solution. Proceeding with high viscosity guarantees yield failure.

Phase 2: Stoichiometric Adjustment 3. Assay the exact 2-KGA concentration via HPLC. 4. Add calcium hydroxide (Ca(OH)₂) to achieve a precise 2:1 molar ratio of 2-KGA to Ca²⁺. Adjust the pH to 6.0–6.5. This ensures the carboxylic acid is fully deprotonated for stoichiometric binding without triggering alkaline degradation.

Phase 3: Anti-Solvent Addition & Seeding 5. Concentrate the aqueous solution under reduced pressure at <40°C until the water content is minimized (target <20% w/w of the final planned system volume)[4]. 6. Under continuous agitation (250 rpm), slowly add anhydrous methanol. The volume of methanol should be 1.5 to 2.0 times the volume of the aqueous concentrate. 7. Once the solution reaches the metastable zone (slight turbidity), introduce 0.1% (w/w) pure 2-KGA hemicalcium salt monohydrate seed crystals. 8. Apply a linear cooling ramp down to 5°C over 12 hours.

Phase 4: Isolation 9. Recover the crystals via vacuum filtration. Wash the filter cake with a 1:4 water/methanol mixture pre-chilled to 5°C. This displaces the viscous mother liquor without dissolving the product[3]. 10. Dry under vacuum at 30°C to constant weight.

• Self-Validating Checkpoint: Do not exceed 30°C. Higher temperatures will drive off the bound lattice water, converting the monohydrate into an anhydrous form.

Quantitative Process Parameters

Use this reference table to benchmark your experimental conditions against field-proven standards.

Parameter	Sub-optimal Range	Optimal Target	Mechanistic Impact on Crystallization
Mother Liquor Viscosity	> 50 cP	< 15 cP	High viscosity restricts molecular diffusion to the crystal face, promoting supersaturation without nucleation[3].
Aqueous Water Content	> 30% (w/w)	< 20% (w/w)	Excess water maintains high solubility of the hemicalcium salt, rendering anti-solvent addition ineffective[4].
pH (Pre-crystallization)	< 4.0 or > 8.0	6.0 – 6.5	Ensures complete deprotonation of the carboxylic acid for stoichiometric 2:1 binding with Ca²⁺.
Anti-Solvent Ratio	< 1:1 (v/v)	1.5:1 to 2:1 (v/v)	Sufficient methanol is required to lower the dielectric constant of the medium, forcing the ionic salt out of solution[4].
Cooling Rate	Crash cooling (>5°C/hr)	1–2°C/hr	Rapid cooling traps impurities (e.g., 5-KGA) in the lattice and causes secondary nucleation, resulting in unfilterable fines.

Expert FAQs

Q: Why is my product precipitating as an amorphous gel instead of a crystalline powder? A: "Oiling out" or gelation occurs when the liquid-liquid phase separation boundary is crossed before the solubility boundary. This is typically caused by a high concentration of structurally similar impurities (like 5-KGA or D-gluconic acid)[5] or by crash-cooling the solution. Ensure the purity of your starting broth, implement a slower cooling profile (1°C/hr), and introduce seed crystals just inside the metastable zone to bypass the liquid-liquid separation phase.

Q: How do I ensure the formation of the monohydrate form specifically? A: The hydration state of the hemicalcium salt is dictated by water activity in the solvent mixture and the drying temperature. Over-drying or using completely anhydrous conditions can lead to the anhydrous form, while excess water at low temperatures may form higher hydrates. Maintain controlled water activity by using the 1:2 water-to-methanol ratio. During final isolation, dry the filter cake under vacuum at a mild temperature (30°C) rather than high heat, which would strip the bound lattice water[3].

Q: My mother liquor is extremely viscous. How can I recover the trapped yield? A: Fermentation-derived 2-KGA often contains residual polysaccharides and cellular exudates that drastically increase viscosity, sometimes exceeding 300 cP[3]. This traps the crystals. Do not attempt to crystallize directly from highly viscous media. Pre-treat the broth using a strong anion-exchange resin. During filtration, wash the cake with a pre-chilled (5°C) mixture of water and methanol to displace the viscous liquor without dissolving the product.

References

• Methyl-2-keto-d-gluconate - US3016395A - Google P
• Efficient bioconversion of waste bread into 2-keto-d-gluconic acid by Pseudomonas reptilivora NRRL B-6 | Request PDF - ResearchGate Source: researchg
• US5202476A - Purification of 2-keto-L-gulonic acid - Google P
• Acceleration of the Dehydrogenation of d-Glucose to 2-Keto-d-gluconate in Aqueous Amino Acid via Hydrated Stacked Clay Nanosheets | Langmuir - ACS Public
• Two NADPH-dependent 2-ketogluconate reductases involved in 2-ketogluconate assimilation in Gluconobacter sp. strain CHM43 - PMC Source: nih.gov

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US5202476A - Purification of 2-keto-L-gulonic acid - Google Patents [patents.google.com]
• 4. US3016395A - Methyl-2-keto-d-gluconate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: High-Yield Production of 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate

Welcome to the Application Scientist Support Portal. This guide provides advanced troubleshooting, validated protocols, and mechanistic insights for optimizing the microbial fermentation of D-glucose into 2-Keto-D-gluconic acid (2-KGA) and its subsequent downstream formulation into the highly stable hemicalcium salt monohydrate.

Mechanistic Overview: Bioconversion & Formulation

The synthesis of 2-KGA is an aerobic bioconversion process driven by membrane-bound dehydrogenases. Because these enzymes transfer electrons directly to the microbial respiratory chain, oxygen transfer rates dictate the reaction kinetics. Understanding this causality is critical: if dissolved oxygen (DO) drops, the terminal electron acceptor is lost, and the pathway stalls at the intermediate D-gluconic acid (D-GA)[1].

Metabolic pathway from D-glucose to 2-KGA hemicalcium salt monohydrate.

Quantitative Parameters & Yield Optimization

Selecting the right strain and optimizing bioreactor parameters are the most critical decisions for a high-yield campaign. The table below summarizes field-validated parameters across top-performing industrial strains[1][2][3].

Microbial Strain	Fermentation Mode	Key Operating Parameters	Max Yield (g/L)	Productivity (g/L·h)	Conversion Rate
Gluconobacter japonicus CGMCC 1.49	Intermittent Fed-Batch	pH 5.5, DO >20%, 30°C	235.3	2.67	91.1%
Pseudomonas fluorescens AR4	Continuous (Resting Cells)	pH 5.0-6.0, 30°C, Dilution 0.065 h⁻¹	195.0	3.05	~92.0%
Pseudomonas plecoglossicida JUIM01	Immobilized (Calcium Alginate)	Aeration 3.5 L/min, 34°C	171.7	3.58	98.38%

Validated Experimental Protocol: Bioreactor to Crystallization

This self-validating protocol ensures that each phase of production has an analytical checkpoint to confirm success before proceeding to the next step.

Phase 1: Upstream Bioconversion (Immobilized Cell Strategy)

Causality: Using calcium alginate-immobilized cells protects the bacteria from shear stress caused by the extreme aeration rates required for Gluconate-2-Dehydrogenase (G2DH) activity[2].

• Inoculum Preparation: Culture P. plecoglossicida in seed broth (corn steep liquor 16.5 g/L, KH₂PO₄ 0.015 g/L) at 30°C until the OD₆₀₀ reaches 2.5.

• Immobilization: Harvest cells via centrifugation (4000×g, 10 min). Resuspend the cell pellet in a 2% (w/v) sodium alginate solution. Extrude the mixture dropwise into a sterile 0.2 M CaCl₂ solution to form uniform beads. Cure for 2 hours.

• Bioreactor Setup: Load the beads into a 5L stirred-tank bioreactor containing 140 g/L D-glucose.

• Fermentation: Maintain temperature strictly at 34°C. Set aeration to 3.5 L/min.

  • Self-Validation Checkpoint: Monitor glucose depletion via the DNS (3,5-dinitrosalicylic acid) assay. The reaction is complete when residual glucose falls below 1.0 g/L (typically 48-52 hours).

Phase 2: Downstream Recovery & Salt Formation

Causality: 2-KGA is a strong organic acid. Adding Calcium Carbonate (CaCO₃) serves a dual purpose: it buffers the solution to prevent product inhibition and provides the Ca²⁺ ions necessary to precipitate the hemicalcium salt[4].

• Cell Separation: Decant the fermentation broth, leaving the immobilized beads in the reactor for the next cycle. Filter the broth through a 0.22 µm membrane to remove cellular debris.

• Neutralization: Slowly add analytical-grade CaCO₃ to the clarified broth under continuous stirring at 40°C until the pH stabilizes at 7.0.

  • Self-Validation Checkpoint: The cessation of CO₂ evolution (bubbling) indicates complete neutralization.

• Concentration: Concentrate the neutralized broth using a rotary evaporator under vacuum at 50°C until the volume is reduced by 70%.

• Crystallization: Cool the concentrated syrup slowly to 4°C over 12 hours to induce the crystallization of 2-KGA hemicalcium salt monohydrate (CAS: 304655-85-4).

• Drying: Recover the crystals via vacuum filtration. Wash with ice-cold ethanol. Dry in a vacuum oven at 40°C for 24 hours.

  • Self-Validation Checkpoint: Perform Karl Fischer titration. A water content of approximately 4.05% confirms the successful formation of the monohydrate state (Molecular Weight: 444.36 g/mol )[4].

Troubleshooting Guide (Q&A)

Q1: Why is my fermentation stalling at D-gluconic acid (D-GA) without converting to 2-KGA? A1: This is a classic symptom of oxygen limitation. The enzyme responsible for converting D-GA to 2-KGA (G2DH) is a membrane-bound dehydrogenase that relies on the respiratory chain. If the Dissolved Oxygen (DO) drops below 20%, the electron transport chain backs up, and G2DH activity halts[5]. Action: Increase your impeller agitation speed or step up the aeration rate (e.g., to 3.5 L/min). Ensure your DO probe is properly calibrated prior to sterilization.

Q2: We are detecting high levels of 5-keto-D-gluconic acid (5-KGA) in our HPLC analysis. How do we fix this? A2: 5-KGA is an undesired byproduct formed when the competitive enzyme Gluconate-5-Dehydrogenase (G5DH) outcompetes G2DH. This typically occurs if the pH drops too low (acidic conditions favor G5DH)[6]. Action: Implement strict automated pH control (maintain between 5.0–6.0) using 2M NaOH. For a permanent fix, consider using a genetically engineered strain like Gluconobacter japonicus with a ga5dh gene knockout, which forces 100% of the carbon flux toward 2-KGA[1].

Q3: The fermentation broth is turning dark brown, and it is ruining our downstream crystallization purity. What is happening? A3: You are observing the Maillard reaction—a non-enzymatic browning reaction between unreacted reducing sugars (glucose) and amino acids from your nitrogen source (e.g., corn steep liquor)[7]. This is accelerated by high temperatures and alkaline pH. Action: Never let the bioreactor pH exceed 6.5. If browning persists, switch to a defined inorganic nitrogen source like (NH₄)₂SO₄, which lacks the complex amino acids required for the Maillard reaction.

Q4: We are experiencing sudden crashes in biomass and yield using our Pseudomonas strain. Could this be phage contamination? A4: Yes. Pseudomonas species are highly susceptible to bacteriophage infections at the industrial scale, leading to rapid cell lysis and total batch failure[1]. Action: If phage contamination is confirmed (via plaque assay), you must immediately sterilize the entire bioreactor system with 0.1M NaOH and steam. To prevent recurrence, switch to a Gluconobacter strain, which exhibits robust resistance to phages, hypertonicity, and acidic environments[1].

Formulation FAQs

Q5: Why do we formulate 2-KGA specifically as a "hemicalcium salt monohydrate"? A5: In its free acid form, 2-KGA is highly hygroscopic, chemically unstable, and difficult to handle. Converting it to the hemicalcium salt monohydrate (C₁₂H₂₀CaO₁₅) locks the molecule into a thermodynamically stable crystal lattice. This specific hydrate form prevents moisture absorption during storage, dramatically extends shelf life, and acts as an excellent chelating agent to enhance bioavailability in pharmaceutical and nutraceutical applications[4][8].

Q6: How do we analytically verify that we have the monohydrate and not the anhydrous form? A6: You must use Thermogravimetric Analysis (TGA) coupled with Karl Fischer titration. The theoretical water content for the monohydrate form is ~4.05% by weight. In TGA, you will observe a distinct mass loss step corresponding to the release of this single water molecule when heating between 100°C and 150°C.

References

• Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus. PubMed Central (PMC). Available at:[Link]

• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. Microbial Cell Factories. Available at:[Link]

• 2-Keto-D-gluconic acid hemicalcium salt monohydrate (CID 16217552). PubChem. Available at:[Link]

• Continuous 2-keto-gluconic acid (2KGA) production from corn starch hydrolysate by Pseudomonas fluorescens AR4. ResearchGate. Available at: [Link]

• A Gluconobacter oxydans mutant converting glucose almost quantitatively to 5-keto-D-gluconic acid. PubMed. Available at: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Keto-D-gluconic acid hemicalcium salt monohydrate | C12H20CaO15 | CID 16217552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Frontiers | Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes [frontiersin.org]
• 6. A Gluconobacter oxydans mutant converting glucose almost quantitatively to 5-keto-D-gluconic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemimpex.com [chemimpex.com]

Technical Support Center: Overcoming Impurities in 2-Keto-D-gluconic Acid Hemicalcium Salt Monohydrate Extraction Processes

Welcome to the technical support center for the extraction and purification of 2-Keto-D-gluconic acid hemicalcium salt monohydrate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during the extraction process. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in scientific principles and practical experience.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during your experiments, offering probable causes and actionable solutions.

Issue 1: Low Yield of Crystalline Product

You've completed the extraction and crystallization steps, but the final weight of your 2-Keto-D-gluconic acid hemicalcium salt monohydrate is significantly lower than expected.

Probable Cause	Proposed Solution & Scientific Rationale
Incomplete Crystallization	Solution: 1. Ensure the solution is sufficiently concentrated before initiating cooling. 2. Implement a gradual cooling protocol; rapid cooling can lead to smaller, less stable crystals that are difficult to recover. 3. Introduce seed crystals of the desired product to promote nucleation and crystal growth. Rationale: Crystallization is a thermodynamically driven process. Achieving supersaturation is critical for crystal formation. Slow cooling allows for the formation of a more ordered and stable crystal lattice, maximizing product recovery.
Suboptimal pH	Solution: Adjust the pH of the solution to a neutral or slightly alkaline range (pH 7.0-8.0) before crystallization. Rationale: The solubility of calcium salts of organic acids is pH-dependent. At acidic pH, the equilibrium shifts towards the more soluble free acid, hindering the precipitation of the calcium salt.
Presence of Solubilizing Impurities	Solution: Incorporate a purification step, such as treatment with activated carbon, prior to crystallization to remove colored and other organic impurities. Rationale: Certain impurities can form complexes with the target molecule or interfere with crystal lattice formation, thereby increasing its solubility in the mother liquor.
Losses During Washing	Solution: Wash the collected crystals with a cold, saturated solution of the product or with a solvent in which the product has low solubility (e.g., cold ethanol). Rationale: Using pure, non-saturated solvents for washing can redissolve a significant portion of the product. A cold, saturated solution minimizes this loss.

Issue 2: Product Discoloration (Yellow to Brown Hue)

The final crystalline product is not the expected white or off-white powder and exhibits a distinct yellow or brown color.

Probable Cause	Proposed Solution & Scientific Rationale
Caramelization/Maillard Reactions	Solution: 1. Avoid excessive heat during concentration steps. Use vacuum evaporation at lower temperatures if possible. 2. Maintain a controlled pH during the process; extreme pH values can accelerate degradation of residual sugars. Rationale: Residual glucose or other sugars from the fermentation broth can undergo caramelization (at high temperatures) or Maillard reactions with amino compounds, leading to the formation of colored byproducts.[1]
Presence of Fermentation Byproducts	Solution: Treat the crude solution with activated carbon before crystallization. The amount of carbon will need to be optimized (typically 1-5% w/v). Rationale: Activated carbon has a high surface area and can effectively adsorb a wide range of colored organic impurities and other fermentation-derived byproducts.
Oxidation of Impurities	Solution: Conduct the extraction and purification steps under an inert atmosphere (e.g., nitrogen or argon) if possible, especially if the discoloration is severe. Rationale: Some impurities may be susceptible to oxidation, which can be accelerated by heat and the presence of oxygen, leading to colored compounds.

Issue 3: Poor Crystal Quality (Amorphous, Gummy, or Very Fine Precipitate)

The product does not form well-defined crystals and instead appears as a sticky solid or a very fine powder that is difficult to filter.

Probable Cause	Proposed Solution & Scientific Rationale
Rapid Precipitation/Crystallization	Solution: 1. Slow down the rate of cooling or the addition of anti-solvent. 2. Ensure gentle and consistent agitation during the crystallization process. Rationale: Slow, controlled crystallization allows for the orderly arrangement of molecules into a stable crystal lattice.[2][3] Rapid precipitation traps impurities and solvent molecules, leading to an amorphous or poorly crystalline product.
High Concentration of Impurities	Solution: Purify the crude solution before crystallization. Techniques like ion-exchange chromatography can be effective in removing ionic impurities.[4][5] Rationale: Impurities can inhibit crystal growth by adsorbing onto the crystal surface, disrupting the regular lattice formation.
Incorrect Solvent System	Solution: Experiment with different solvent/anti-solvent systems. For instance, if crystallization from water is problematic, consider a water/ethanol or water/isopropanol system. Rationale: The choice of solvent significantly impacts the solubility and crystallization behavior of the solute. An optimal system will have moderate solubility at high temperatures and low solubility at low temperatures.

Issue 4: Inconsistent Purity by HPLC or TLC Analysis

Batch-to-batch analysis shows variable purity, with the presence of unidentified peaks.

Probable Cause	Proposed Solution & Scientific Rationale
Incomplete Conversion in Fermentation	Solution: Monitor the fermentation process closely to ensure complete conversion of the starting material (e.g., glucose).[6][7] Rationale: Unreacted starting materials are a common source of impurities. Analytical methods like HPLC can be used to track the disappearance of reactants.[8]
Formation of Isomers or Related Acids	Solution: Optimize fermentation conditions (e.g., strain, pH, temperature, aeration) to minimize the production of side products like 5-keto-D-gluconic acid or other organic acids.[9] Rationale: Microbial fermentation can sometimes lead to the formation of structurally similar byproducts that are difficult to separate from the target molecule due to similar physicochemical properties.[9]
Degradation of the Product	Solution: Avoid harsh conditions (high temperatures, extreme pH) during the extraction and purification process. Store the isolated product under recommended conditions (cool and dry). Rationale: 2-Keto-D-gluconic acid and its salts can be susceptible to degradation under certain conditions, leading to the formation of impurities.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Keto-D-gluconic acid hemicalcium salt monohydrate derived from fermentation?

A1: The most common impurities typically include:

• Unreacted Substrates: Primarily glucose.[6]

• Other Organic Acids: Such as gluconic acid, 5-keto-D-gluconic acid, and pyruvic acid, which are byproducts of microbial metabolism.[9][10]

• Residual Nutrients from Fermentation Media: Including salts, amino acids, and peptides.

• Cellular Debris and Proteins: If the initial separation of biomass is incomplete.

• Colored Impurities: Arising from Maillard reactions or caramelization of residual sugars.[1]

Q2: How can I effectively remove residual glucose from my product?

A2: Several methods can be employed:

• Recrystallization: 2-Keto-D-gluconic acid hemicalcium salt has a limited solubility in cold water, while glucose is very soluble.[3] Multiple recrystallizations from water can significantly reduce glucose content.

• Chromatography: For higher purity requirements, techniques like ion-exchange chromatography can be effective. The target molecule, being an acid salt, will interact with an anion-exchange resin, while neutral molecules like glucose will pass through.[4]

Q3: What is the best way to confirm the identity and purity of my final product?

A3: A combination of analytical techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): This is a powerful tool for both quantification and purity assessment. A suitable method would involve a column like a Shim-pack CLC-NH2 with UV detection.[8]

• Thin-Layer Chromatography (TLC): A simpler, qualitative method for assessing purity and comparing with a standard.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of key functional groups and compare the spectrum with a reference standard.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For detailed structural elucidation and confirmation.

Q4: My product has low solubility in water. How can I prepare a stock solution?

A4: The solubility of 2-Keto-D-gluconic acid hemicalcium salt monohydrate in water is reported to be around 49-51 mg/mL. To prepare a solution, you can:

• Use deionized water and stir vigorously.

• Gentle heating can aid dissolution, but avoid high temperatures to prevent degradation.

• For applications requiring a calcium-free solution, the calcium can be precipitated by adding a stoichiometric amount of a suitable acid (like sulfuric acid to precipitate calcium sulfate) or by using an ion-exchange resin.[5] A protocol involving the addition of potassium phosphate buffer to precipitate calcium phosphate has also been described.[5]

Q5: What are the ideal storage conditions for 2-Keto-D-gluconic acid hemicalcium salt monohydrate?

A5: The compound should be stored in a tightly sealed container in a cool, dry place, typically at 2-8°C, to minimize degradation and moisture absorption.

III. Visualized Workflows and Logic

General Purification Workflow

This diagram outlines a typical purification process for 2-Keto-D-gluconic acid hemicalcium salt monohydrate from a fermentation broth.

Caption: General Purification Workflow

Troubleshooting Decision Tree for Low Purity

This decision tree helps diagnose the potential causes of low purity in the final product.

Caption: Troubleshooting Low Purity

IV. References

• Wei D, Xu J, Sun J, et al. (2020). Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. PMC. [Link]

• Wang, Y., & Liu, J. (2011). Iodometric Determination of 2-Keto-D-gluconic Acid in Fermentation Broth. Advanced Materials Research.

• Pasternack, R., & Brown, E. V. (1947). Preparation of 2-keto gulonic acid and its salts. U.S. Patent 2,421,612.

• Yamazaki, Y., & Nakao, M. (1993). Purification of 2-keto-L-gulonic acid. U.S. Patent 5,202,476.

• Li, S., et al. (2020). Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate. Frontiers in Bioengineering and Biotechnology. [Link]

• Qiao, C., et al. (2007). Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC. Chinese Journal of Chromatography.

• MP Biomedicals. (n.d.). 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate. MP Biomedicals. [Link]

• Zhang, L., et al. (2023). The influence of crystalline form on the bioavailability of calcium gluconate. Journal of Pharmaceutical Sciences.

• ResearchGate. (2018). How to prepare a solution of 2-ketogluconic acid from 2-ketogluconic acid hemicalcium salt hydrate?. ResearchGate. [Link]

• Xin, Y., et al. (2022). Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation. Frontiers in Bioengineering and Biotechnology. [Link]

• Liu, J., et al. (2022). Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes. ResearchGate.

• Liu, J., et al. (2022). Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes. PMC. [Link]

• Ramachandran, S., et al. (2006). Gluconic acid: properties, applications and microbial production. CABI Digital Library.

• Lamb, F., & Roper, H. (2001). Process for the production of 2-keto-D-gluconic acid. European Patent EP0867446B1.

• Ramachandran, S., et al. (2006). Gluconic Acid: Properties, Applications and Microbial Production. Food Technology and Biotechnology.

• Wikipedia. (n.d.). Gluconic acid. Wikipedia. [Link]

• Wang, H. (2018). A kind of continuous cooling rapid crystallization method of calcium gluconate. Chinese Patent CN108611378A.

• Dan, I., et al. (2012). Reactive extraction of 2-keto-gluconic acid Mechanism and influencing factors. Romanian Biotechnological Letters.

• National Center for Biotechnology Information. (n.d.). Calcium 2-ketogluconate. PubChem. [Link]

• Dan, I., et al. (2012). Reactive extraction of 2-keto-gluconic acid Mechanism and influencing factors. SciSpace.

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• 1. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 2. ruipugroup.com [ruipugroup.com]
• 3. CN108611378A - A kind of continuous cooling rapid crystallization method of calcium gluconate - Google Patents [patents.google.com]
• 4. US5202476A - Purification of 2-keto-L-gulonic acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
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Technical Support Center: Troubleshooting Peak Tailing in the HPLC Analysis of 2-Keto-D-gluconic Acid Hemicalcium Salt Monohydrate

Answering your request, here is the technical support center with troubleshooting guides and FAQs.

Welcome to our dedicated technical guide for resolving common chromatographic challenges encountered during the analysis of 2-Keto-D-gluconic acid hemicalcium salt monohydrate. As a polar, acidic compound containing a calcium salt, this analyte presents a unique set of interactions within an HPLC system that can often lead to frustrating peak tailing. This guide, structured in a practical question-and-answer format, provides in-depth explanations and actionable protocols to help you achieve symmetric, reproducible peaks for accurate quantification.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm seeing significant peak tailing for my 2-Keto-D-gluconic acid standard. What are the primary chemical reasons for this?

A1: Peak tailing for this specific analyte is a multifactorial issue, typically stemming from unwanted secondary interactions between the analyte and the stationary phase.[1][2] The primary culprits are:

• Secondary Silanol Interactions: Standard silica-based reversed-phase columns (e.g., C18) have residual, unreacted silanol groups (Si-OH) on their surface.[3] At mobile phase pH values above 3, these silanols can become deprotonated (Si-O⁻), creating negatively charged sites.[2][4] Your analyte, 2-Keto-D-gluconic acid, is a carboxylic acid. It will also be deprotonated (negatively charged) at these pH levels. While one might expect repulsion, the complex surface chemistry can still lead to strong, undesirable ionic or hydrogen-bonding interactions that delay a portion of the analyte molecules, causing a "tail".[1][5]

• Metal Chelation: The "hemicalcium salt" component of your analyte introduces calcium ions (Ca²⁺) into the system. Furthermore, the silica matrix of the column itself can contain trace metal impurities like iron or aluminum.[3] These metal ions can act as Lewis acids, creating active sites that chelate with the multiple polar groups on your analyte. This chelation forms a temporary, stronger retention mechanism for some analyte molecules, resulting in delayed elution and significant peak tailing.[6]

• Suboptimal Mobile Phase pH: The pH of your mobile phase is the single most critical factor. It governs the ionization state of both the analyte and the surface silanols.[7] If the pH is not carefully controlled, you create a mixed population of ionized and non-ionized species, leading to multiple retention interactions and poor peak shape.

The diagram below illustrates how these secondary interactions diverge from the intended hydrophobic retention mechanism, causing peak tailing.

Caption: The mechanism of peak tailing for polar analytes.

Q2: What is the most effective first step to improve the peak shape?

A2: The most impactful initial step is to optimize the mobile phase pH . Your goal is to suppress the ionization of the problematic residual silanol groups.

By lowering the mobile phase pH to between 2.5 and 3.0 , you fully protonate the silanol groups (Si-O⁻ → Si-OH), neutralizing their negative charge and minimizing the unwanted ionic interactions.[2][4] This pH range also ensures your acidic analyte is in a consistent, primarily protonated state, promoting a more uniform interaction with the stationary phase.

Mobile Phase pH	Silanol Group State (pKa ~3.5-4.5)	Analyte State (Acid)	Dominant Interaction	Expected Peak Shape
< 3.0 (Recommended)	Protonated (Si-OH)	Protonated (R-COOH)	Hydrophobic	Symmetric
4.0 - 7.0	Partially/Fully Ionized (Si-O⁻)	Ionized (R-COO⁻)	Mixed-mode, Ionic	Tailing
> 7.0	Fully Ionized (Si-O⁻)	Fully Ionized (R-COO⁻)	Ionic, Repulsion	Poor/Tailing

Experimental Protocol 1: Mobile Phase pH Adjustment

• Buffer Selection: Choose a buffer system effective in the pH 2.5-3.0 range, such as a phosphate or formate buffer. Phosphoric acid is an excellent choice.

• Preparation: Prepare the aqueous portion of your mobile phase (e.g., 20 mM potassium phosphate).

• pH Adjustment: Titrate the aqueous buffer with a strong acid (e.g., phosphoric acid) to the target pH (e.g., 2.7). Use a calibrated pH meter for accuracy.

• Filtration: Filter the final aqueous mobile phase through a 0.22 µm or 0.45 µm membrane filter.

• Elution: Begin with your standard mobile phase composition (e.g., 95:5 Aqueous Buffer:Acetonitrile) and inject your standard. Observe the peak shape.

Q3: I've lowered the pH, and the peak is better but still tailing. What are my next options?

A3: If pH optimization alone is insufficient, you need to address other contributing factors. The next logical steps involve evaluating your column and mobile phase composition.

• Use a High-Purity, End-Capped Column: Older columns (Type A silica) have a higher concentration of acidic silanols and metal impurities.[3] Modern columns made with high-purity silica (Type B) that are "end-capped" are essential. End-capping is a process that chemically treats the silica surface to block a majority of the residual silanol groups, significantly reducing secondary interactions.[2] If you are not already using one, switching to a column specifically marketed as high-purity and fully end-capped is a critical step.

• Increase Buffer Concentration: A higher buffer concentration (e.g., 25-50 mM) can help to "mask" the remaining active silanol sites, further reducing the opportunity for secondary interactions with your analyte.[4]

• Change the Organic Modifier: Acetonitrile and methanol interact differently with the stationary phase. Methanol is a more polar, protic solvent that can engage in hydrogen bonding with silanol groups, effectively shielding them from your analyte.[5] If you are using acetonitrile, preparing an equivalent mobile phase with methanol may improve peak symmetry.

Q4: Could the calcium in my sample be interacting with the column hardware or stationary phase?

A4: Yes, this is a distinct possibility. The calcium ions can chelate with active sites on the stationary phase or even with the stainless-steel components of your HPLC system (frits, tubing), creating new sites for unwanted interactions.[1][6]

If you suspect metal chelation is a major contributor, a more advanced strategy is to add a chelating agent to your mobile phase. A very low concentration of ethylenediaminetetraacetic acid (EDTA), for example, 0.1 mM, can be added to the mobile phase. The EDTA will preferentially bind to metal ions, including the calcium from your sample and any trace metals in the system, preventing them from interacting with your analyte.

Caution: Use this approach judiciously, as adding chelating agents can sometimes affect the retention of other compounds or the long-term health of the column. Always flush the column thoroughly after use with a mobile phase that does not contain the chelator.

Systematic Troubleshooting Guide

If the problem persists, a systematic approach is necessary to isolate the cause. The following workflow will guide you from the most common chemical issues to potential hardware problems.

Caption: A systematic workflow for troubleshooting peak tailing.

Experimental Protocol 2: Column Flushing and Regeneration

If you suspect column contamination or degradation, a thorough cleaning is required.

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Remove Buffers: Flush the column with 10-20 column volumes of HPLC-grade water mixed with your organic modifier at the same ratio as your mobile phase (e.g., 95:5 Water:Acetonitrile). This removes salts and buffers.

• Strong Solvent Wash: Flush with 10-20 column volumes of 100% strong solvent (e.g., Acetonitrile or Methanol) to remove strongly retained hydrophobic compounds.

• Re-equilibration: Re-introduce your analytical mobile phase and equilibrate the column for at least 20-30 column volumes, or until the baseline is stable.

• Test: Reconnect the detector and inject a standard to assess performance. If tailing persists, the column may be permanently damaged and require replacement.[2]

References

• The Theory of HPLC Column Chemistry. 6

• Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC. 8

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. 9

• Simultaneous determination of 2-keto-L-gulonic acid and 2-keto-D-gluconic acid in fermentation broth by HPLC. 10

• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography. 11

• What is the effect of free silanols in RPLC and how to reduce it? 5

• The Importance of Understanding Secondary Interactions When Analysing Peptides. 12

• Development and validation of an HPLC method to quantify 2-Keto-3-deoxy-gluconate (KDG) a major metabolite in pectin and alginate degradation pathways. 13

• How to Reduce Peak Tailing in HPLC? 14

• What Causes Peak Tailing in HPLC? 7

• Common Causes Of Peak Tailing in Chromatography. 1

• Effect of calcium on elution peak of 0.45 lm filtered 300 mg TOC/L. 15

• Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation. 16

• Peak Tailing in HPLC. 2

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. 4

• HPLC Troubleshooting.

• HPLC Troubleshooting Guide. 17

• HPLC Troubleshooting - Tailing Peaks. 18

Sources

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]
• 6. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 7. chromtech.com [chromtech.com]
• 8. mdpi.org [mdpi.org]
• 9. chromanik.co.jp [chromanik.co.jp]
• 10. researchgate.net [researchgate.net]
• 11. lctsbible.com [lctsbible.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Development and validation of an HPLC method to quantify 2-Keto-3-deoxy-gluconate (KDG) a major metabolite in pectin and alginate degradation pathways | bioRxiv [biorxiv.org]
• 14. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 17. hplc.eu [hplc.eu]
• 18. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]

Technical Support Center: Enhancing the Moisture Stability of 2-Keto-D-gluconic Acid Hemicalcium Salt Monohydrate Powder

Welcome to the technical support center for 2-Keto-D-gluconic acid hemicalcium salt monohydrate. This guide is designed for researchers, scientists, and drug development professionals to address the challenges associated with the moisture sensitivity of this valuable compound. Our goal is to provide not just solutions, but a foundational understanding of the mechanisms behind moisture-induced instability, enabling you to design robust experiments and formulations.

Section 1: Understanding the Challenge: The Nature of Water in Your Sample

Before troubleshooting, it is critical to understand the dual role water plays in the context of this specific molecule. The name itself—2-Keto-D-gluconic acid hemicalcium salt monohydrate —provides the first clue.

Q: What is the difference between the 'monohydrate' water and problematic atmospheric moisture?

A: This is a crucial distinction. The "water of crystallization" in a hydrate is an integral part of the compound's crystal lattice structure.[1][2] These water molecules are chemically bonded within the crystal, contributing to its overall stability, conformation, and physical properties.[1] Removing this structural water would fundamentally change the material itself, often leading to an unstable, amorphous form.[3]

The problem we address here is not this bound water, but rather the adsorption of excess, unbound atmospheric moisture onto the surface of the powder particles. This is known as hygroscopicity. This adsorbed water is not part of the stable crystal structure and acts like free water, which can lead to a cascade of undesirable physical and chemical changes.[4]

Caption: The transition from a stable monohydrate crystal to an unstable state due to the adsorption of atmospheric moisture.

Section 2: Troubleshooting Guide: Common Issues & Their Root Causes

This section addresses the most frequent observations researchers encounter when moisture stability is compromised.

Q: My powder has started to form clumps and is no longer free-flowing. What is happening?

A: You are observing clumping or caking, the most common physical manifestation of moisture uptake.[5] When hygroscopic powder particles adsorb sufficient atmospheric moisture, a thin liquid film forms on their surface. This film dissolves a small amount of the solid, creating saturated solutions that act as liquid bridges between particles. Upon slight drying or temperature changes, these bridges solidify, "welding" the particles together into larger agglomerates.

• Immediate Action: Move the material to a desiccator or a controlled low-humidity environment immediately. Gently break up large clumps with a dry spatula before they harden completely.

• Root Cause Analysis: Your storage or handling environment has an unacceptably high relative humidity (RH). Review your procedures to identify where the exposure is occurring.

Q: I'm seeing inconsistent weights during sample preparation and poor flow during formulation processing. Is this related to moisture?

A: Absolutely. Inconsistent weight is a direct result of the powder adsorbing varying amounts of water from the air, which changes its total mass.[6] Poor powder flow is also a classic symptom. The same inter-particle liquid bridges that cause caking also increase cohesion and adhesion, causing the powder to stick to itself and to processing equipment like funnels and tablet press hoppers.[6][7]

• Immediate Action: All weighing and powder transfer operations must be performed in a controlled environment, such as a glove box with a positive pressure of dry nitrogen or a room with a dehumidification system.[5][8] Use of a glidant excipient, like colloidal silicon dioxide, can also mitigate flow issues.[9]

• Root Cause Analysis: The environment where you are handling the powder is not adequately controlled. Even brief exposure to ambient, humid air can be sufficient to cause these problems.

Q: My stability-indicating assay shows a decrease in the potency of the active ingredient over time. Could moisture be the culprit?

A: Yes, this is a strong possibility. While 2-Keto-D-gluconic acid is relatively stable, the presence of adsorbed water can act as a solvent and a transport medium, facilitating chemical degradation pathways.[4][10] Moisture can enable hydrolysis or other reactions, especially if reactive excipients or impurities are present in the formulation. One potential degradation pathway for similar compounds involves browning reactions, which can be accelerated in the presence of moisture.[11]

• Immediate Action: Re-evaluate your formulation and packaging. The formulation may require the addition of protective excipients, and the packaging may need to be enhanced.

• Root Cause Analysis: The API is degrading chemically. This indicates that environmental controls alone are insufficient and that formulation and/or packaging strategies are required to ensure long-term stability.

Section 3: Proactive Strategies for Ensuring Stability

A robust stability plan relies on a multi-layered approach, from the environment where the powder is handled to the final packaging of the formulated product.

Environmental Controls: Your First Line of Defense

Controlling the ambient humidity is the most direct and effective initial step.[6][8] All operations involving the powder should occur under controlled conditions.

Q: What are the ideal environmental conditions for handling and storage?

A: Based on best practices for hygroscopic active pharmaceutical ingredients (APIs), the following conditions are recommended.

Parameter	Recommended Condition	Rationale & Key Considerations
Relative Humidity (RH)	< 40% (ideally < 30%)	To minimize moisture adsorption, preventing physical changes and chemical degradation.[5]
Temperature	15°C to 25°C (59°F to 77°F)	To minimize thermal degradation. Avoid temperature cycling, which can cause moisture migration within packaging.[5]
Light Exposure	Store in the dark	To prevent potential light-sensitive degradation. Use amber containers or opaque packaging.[12]

Formulation Approaches for Enhanced Stability

When developing a solid dosage form, your choice of excipients is critical. Excipients can either protect the API from moisture or contribute to its degradation.[10][[“]]

Q: Which excipients should I choose or avoid when formulating with this API?

A: The strategy is to create a micro-environment around the API that is as dry as possible. This is achieved by using excipients with low intrinsic moisture content and, where possible, those that actively sequester moisture.[14][15]

Excipient Class	Recommended (Moisture-Protecting)	Not Recommended (High Moisture/Hygroscopic)	Causality Behind Choice
Fillers/Diluents	Mannitol, Anhydrous Lactose, Microcrystalline Cellulose (low moisture grades)[9]	Starch (contains 12-18% moisture), Sorbitol	Choose excipients that are non-hygroscopic and have low water activity to minimize the amount of free water in the formulation.[14][15]
Disintegrants	Crospovidone, Croscarmellose Sodium	Sodium Starch Glycolate (can have higher moisture content)	While most superdisintegrants are hygroscopic to some degree, their use level is low. Select grades with the lowest possible moisture content.
Moisture Adsorbents	Colloidal Silicon Dioxide, Magnesium Aluminosilicate[9]	N/A	These excipients act as "moisture scavengers," preferentially adsorbing ambient moisture and binding it, making it unavailable to interact with the API.[10][14]

Manufacturing Process Considerations

The manufacturing method itself can introduce moisture and compromise stability.

Q: Which manufacturing process is best for this moisture-sensitive powder?

A: Dry processing methods are strongly preferred to avoid the introduction of water or solvents.[9][14]

• Direct Compression (DC): The simplest and most ideal method. It involves blending the API with suitable excipients and compressing the mixture directly into tablets. This process is entirely free of water and heat.

• Dry Granulation: Used when the powder blend has poor flow or compressibility for DC. This involves compressing the powder into large slugs or compacting it between rollers (roller compaction), followed by milling to produce granules. This method avoids water entirely.

• Non-Aqueous Wet Granulation: If wet granulation is absolutely necessary to achieve desired tablet properties, use a non-aqueous solvent like ethanol or isopropanol instead of water. Ensure the solvent is fully removed during drying.

• Aqueous Wet Granulation: This process should be avoided as it directly exposes the API to significant amounts of water and heat during drying, creating a high-risk scenario for degradation and physical instability.

Caption: A workflow outlining the multi-layered strategy for ensuring the stability of a moisture-sensitive API.

Packaging: The Final Barrier

Packaging is the last line of defense, protecting the product from the external environment during its entire shelf life.[12][16]

Q: What type of packaging provides the best protection?

A: High-barrier packaging is essential.

• Blister Packs: Alu-Alu (cold form foil) blisters provide the highest possible barrier against moisture and gas.[12]

• Bottles: If using bottles, they should be made of high-density polyethylene (HDPE) and sealed with an induction-sealed, foil-lined cap. Crucially, a desiccant canister or sachet (e.g., silica gel, molecular sieve) must be included inside the bottle to adsorb any moisture that ingresses over time or is present in the headspace upon packaging.[8][12]

Section 4: Experimental Protocol: Hygroscopicity Stress Test

To quantitatively assess the moisture stability of your API or a new formulation, a controlled stress test is invaluable. This protocol provides a self-validating system to compare different formulations or packaging configurations.

Objective: To determine the rate and extent of moisture uptake of a powder sample under accelerated humidity conditions.

Materials:

• Stability chamber capable of maintaining constant temperature and humidity (e.g., 25°C / 75% RH).

• Analytical balance (readable to at least 0.01 mg).

• Shallow weighing dishes or vials (glass is preferred).

• Desiccator with fresh desiccant.

• Test samples (API alone, or various formulations).

Methodology:

• Initial Sample Preparation: Place the weighing dishes in a 60°C oven for 1 hour to ensure they are completely dry, then cool to room temperature in a desiccator.

• Baseline Measurement (T=0): Accurately weigh approximately 100 mg of your test powder into a pre-tared, dry weighing dish. Record this as the initial weight (W_initial). This step should be performed quickly in a low-humidity environment to minimize initial moisture absorption.

• Stress Condition Exposure: Immediately place the open weighing dish containing the sample into the stability chamber pre-equilibrated to the stress condition (e.g., 25°C / 75% RH).[5]

• Time-Point Measurements: At predetermined time intervals (e.g., 6, 12, 24, 48, 72 hours), remove the sample from the chamber, weigh it immediately on the analytical balance, and record the weight (W_t).

• Data Calculation: For each time point, calculate the percentage weight gain due to moisture absorption using the following formula: % Weight Gain = [(W_t - W_initial) / W_initial] * 100

• Analysis: Plot the % Weight Gain against Time for each sample. A steeper slope indicates higher hygroscopicity and lower stability. This allows for direct comparison between different formulations. A formulation is considered more stable if it shows a significantly lower rate and extent of weight gain compared to the pure API or other formulations.

References

• The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. (2023). Vertex AI Search.
• Understanding the Roles of Excipients in Moisture Management in Solid Dosage Forms. (2024).
• Strategies for Resolving Stability Issues in Drug Formul
• Excipients for Formulation Success. (2013). Pharmaceutical Technology.
• Techniques for stabilizing moisture-sensitive drug compounds. Consensus.
• Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs.
• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals. (2022). DR-NTU.
• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC.
• Low Moisture Excipients for Moisture-Sensitive APIs. Roquette.
• Handling and storage protocols for hygroscopic sultamicillin hydrochloride powder. Benchchem.
• What are the best tablet excipients to be used for moisture & heat sensitive APIs?. (2016).
• What is the significance of water of crystallis
• 2-Keto-D-gluconic acid hemicalcium salt monohydr
• Hygroscopic Problems Of Capsule Filled Powders. (2022). richpacking020.com.
• Water of crystalliz
• Humidity controlled storage in pharmaceutical applic
• Calcium 2-ketoglucon
• Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Ferment
• 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydr
• Hydrated & Anhydrous Salts. (2024). Cambridge (CIE) IGCSE Chemistry Revision Notes 2021.
• 2-keto D-Gluconic Acid (calcium salt). Cayman Chemical.
• Process for the production of 2-keto-D-gluconic acid.
• Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus. PMC.
• CALCIUM GLUCONATE MONOHYDR

Sources

• 1. tutorchase.com [tutorchase.com]
• 2. Water of crystallization - Wikipedia [en.wikipedia.org]
• 3. savemyexams.com [savemyexams.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Humidity controlled storage in pharmaceutical applications [eurekadrytech.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 9. researchgate.net [researchgate.net]
• 10. colorcon.com [colorcon.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 13. consensus.app [consensus.app]
• 14. pharmtech.com [pharmtech.com]
• 15. Low Moisture Excipients for Moisture-Sensitive APIs [roquette.com]
• 16. dr.ntu.edu.sg [dr.ntu.edu.sg]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: NMR Spectral Data for 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate Reference Standards

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Objective Alternative Comparison, Structural Elucidation, and Self-Validating Analytical Workflows

Executive Summary

2-Keto-D-gluconic acid (2-KGA) is a critical platform chemical and an essential intermediate in the biomanufacturing of D-erythorbic acid and isoascorbic acid [1]. In pharmaceutical and industrial research, the accuracy of quantitative analysis relies heavily on the integrity of the reference standard. This guide provides an in-depth comparison of 2-KGA reference standard alternatives, focusing on the superior stability and analytical clarity of the 2-Keto-D-gluconic acid hemicalcium salt monohydrate (CAS No. 3470-37-9). By examining high-resolution Nuclear Magnetic Resonance (NMR) spectral data, we elucidate the structural dynamics that make this specific salt form the gold standard for analytical calibration.

Comparative Analysis: Selecting the Optimal Reference Standard

When sourcing 2-KGA for analytical calibration or metabolic studies, researchers typically encounter three primary forms: the free acid, the sodium salt, and the hemicalcium salt monohydrate. Choosing the incorrect form can lead to rapid degradation, shifting calibration curves, and ambiguous spectral data.

Table 1: Performance & Stability Matrix of 2-KGA Alternatives

Analytical Parameter	2-KGA Hemicalcium Salt Monohydrate	2-KGA Free Acid	2-KGA Sodium Salt
Physical State	Stable crystalline powder	Highly hygroscopic syrup/amorphous	Moderately hygroscopic powder
Solid-State Stability	> 24 months (at -20°C)	< 6 months (prone to decarboxylation)	~ 12 months (at -20°C)
Solution Dynamics	Predictable keto/hydrate equilibrium	Rapid, uncontrolled tautomeric exchange	Variable exchange rates
NMR Resolution (in D₂O)	Sharp, distinct resonances	Broadened, coalesced peaks	Moderate resolution
Suitability for qNMR	Optimal (High precision)	Poor (Integration errors due to broadening)	Sub-optimal

The Causality of Stability: The free acid of 2-KGA is inherently unstable. The presence of the highly reactive C-2 carbonyl adjacent to the C-1 carboxyl group makes the molecule susceptible to spontaneous decarboxylation and moisture absorption. The hemicalcium salt monohydrate mitigates this by utilizing calcium ions (Ca²⁺) to form a bidentate coordination complex with the carboxylate and carbonyl oxygens. This conformational lock stabilizes the crystal lattice, preventing hygroscopic degradation and ensuring the exact stoichiometric mass required for a primary reference standard.

NMR Spectral Elucidation and Structural Dynamics

In aqueous solution (D₂O), 2-KGA does not exist as a single static molecule. It undergoes a dynamic equilibrium between its open-chain keto form and its hydrate (gem-diol) form [2].

The Role of pH in NMR Resolution

The interconversion between the keto and hydrate forms is acid/base catalyzed. When analyzing the free acid, the low pH of the solution accelerates this exchange. If the exchange rate approaches the NMR timescale, the signals for the two forms average out, resulting in severe line broadening and a loss of signal-to-noise ratio.

By utilizing the hemicalcium salt and adjusting the solution pH to approximately 7.5, the exchange rate is significantly slowed down relative to the NMR timescale [3]. This causality is critical: slowing the exchange allows the spectrometer to "see" both the keto and hydrate forms as distinct, sharp resonances, enabling precise structural verification.

Table 2: ¹³C NMR Chemical Shift Assignments (400 MHz, D₂O, pH 7.5)

Carbon Position	Keto Form (δ ppm)	Hydrate Form (gem-diol) (δ ppm)
C-1 (Carboxyl)	162.0 - 164.5	171.2 - 173.0
C-2 (Carbonyl/Diol)	192.0	91.8 - 97.4
C-3	80.1	82.3
C-4	78.7	76.2
C-5	76.0	76.4
C-6	66.8	67.9

(Note: Chemical shifts are referenced to internal TSP at 0.0 ppm. Values adapted from established literature on hexulosonic acid derivatives [2][3].)

Tautomeric equilibrium of 2-KGA and stabilization via calcium coordination.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your analytical data, the following protocols are designed as self-validating systems. By incorporating internal standards and thermodynamic checks, these workflows inherently verify their own accuracy.

Protocol A: Sample Preparation for High-Resolution NMR

Objective: To arrest tautomeric exchange and achieve baseline resolution for ¹H and ¹³C NMR.

• Weighing: Accurately weigh 50.0 mg of 2-Keto-D-gluconic acid hemicalcium salt monohydrate into a clean glass vial.

• Solvation: Add 600 µL of Deuterium Oxide (D₂O, 99.9% D) containing 0.1% w/w TSP (3-(Trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt) as the internal chemical shift reference [4].

• pH Optimization (Critical Step): Measure the apparent pH (pD) of the solution. Using micro-aliquots of 0.1 M NaOD or DCl, carefully adjust the pH to 7.5. Causality: This specific pH minimizes the acid/base-catalyzed hydration/dehydration cycle at C-2, preventing peak coalescence.

• Transfer: Transfer 550 µL of the optimized solution into a standard 5 mm NMR tube.

Protocol B: Quantitative NMR (qNMR) for Absolute Purity

Objective: To determine the absolute mass fraction purity without relying on a pre-existing 2-KGA standard.

This method is self-validating because it relies on primary ratio measurements against a NIST-traceable standard, eliminating the propagation of error common in external calibration curves.

• Co-Weighing: On a microbalance, accurately co-weigh ~20.0 mg of the 2-KGA sample and ~10.0 mg of a NIST-traceable internal standard (e.g., Maleic acid, highly pure, δ 6.26 ppm in D₂O).

• Relaxation Delay (T₁ Check): Perform an inversion-recovery experiment to determine the longitudinal relaxation time (T₁) of the slowest relaxing proton in the mixture. Set the inter-pulse delay (D1) to at least 5×T1​ (typically 30–60 seconds). Causality: Ensuring complete spin relaxation guarantees that the integrated peak areas are directly proportional to the number of nuclei, validating the quantitative nature of the test.

• Acquisition: Acquire a ¹H NMR spectrum with a minimum of 64 scans to ensure a high signal-to-noise ratio (>150:1).

• Integration & Calculation: Integrate the olefinic protons of Maleic acid and a distinct, non-overlapping proton resonance of the 2-KGA (e.g., the C-3 proton). Calculate the absolute purity using the standard qNMR mass-fraction equation.

Workflow for qNMR sample preparation and absolute purity analysis of 2-KGA.

References

• A convenient synthesis of hexulosonic acids by IBX mediated oxidation of D-glucono-1,5-lactone derivatives . Arkivoc 2011 (vii) 237-244. Retrieved from: [Link]

• Carbonyl Migration in Uronates Affords a Potential Prebiotic Pathway for Pentose Production . Life 2021, 11(2), 144. Retrieved from:[Link]

• Partial 1H-NMR spectra of reaction products, 2-keto-d-gluconic acid... . ResearchGate. Retrieved from:[Link]

evaluating yield differences between 2-Keto-D-gluconic acid hemicalcium salt monohydrate synthesis methods

An in-depth technical comparison guide evaluating the synthesis methodologies for 2-Keto-D-gluconic acid (2-KGA) hemicalcium salt monohydrate, designed for application scientists, biochemical engineers, and drug development professionals.

Executive Summary: The Strategic Importance of 2-KGA Hemicalcium Salt

2-Keto-D-gluconic acid hemicalcium salt monohydrate (CAS: 1040352-40-6) is a highly versatile carbohydrate derivative[1]. Structurally characterized by both carboxylic and ketonic functionalities, it serves as a critical chiral building block in organic synthesis, a high-affinity chelating agent in pharmaceutical formulations, and the primary precursor for the industrial production of the antioxidant erythorbic acid (D-isoascorbic acid)[2][].

Historically, the synthesis of 2-KGA relied on harsh chemical oxidations. However, the demand for high enantiomeric purity and sustainable scalability has driven the industry toward advanced microbial fermentation and enzymatic bioconversion[4][5]. This guide objectively evaluates the yield differences, mechanistic causality, and protocol viability between microbial fermentation, catalytic chemical oxidation, and de novo chemical synthesis.

Mechanistic Pathways & Causality

Understanding the yield disparities between methods requires analyzing the thermodynamic and kinetic drivers of each pathway.

• Microbial Fermentation (Direct Oxidation): Strains such as Pseudomonas plecoglossicida, Arthrobacter globiformis, and Gluconobacter oxydans utilize a highly efficient, membrane-bound periplasmic oxidation system[6][7]. D-glucose is oxidized to D-gluconic acid via a pyrroloquinoline quinone (PQQ)-dependent glucose dehydrogenase, followed by immediate conversion to 2-KGA via a flavin-dependent gluconate-2-dehydrogenase[6][8]. Because these reactions occur in the periplasmic space, the cell bypasses the energy-intensive transmembrane transport of intermediates, driving the equilibrium forward and enabling molar yields exceeding 98%[4][7].

• Catalytic Chemical Oxidation: This method utilizes molecular oxygen and a platinum-based catalyst doped with lead or bismuth (Pt/Pb or Pt/Bi)[9]. While the reaction is kinetically rapid (7–10 minutes), it suffers from poor selectivity. If the pH is held constant, over-oxidation occurs, destroying the 2-KGA[9].

• De Novo Chemical Synthesis: Utilizing asymmetric aldol reactions (e.g., reacting hydroxyacetylfuran with D-glyceraldehyde) promoted by Zn-based catalysts can yield orthogonally protected 2-KGA[10]. While this provides excellent stereocontrol (up to 86% yield), it is restricted to lab-scale applications due to complex protection/deprotection steps[10].

Mechanistic pathways for 2-KGA hemicalcium salt synthesis via microbial and chemical routes.

Quantitative Yield Comparison

The following table summarizes the performance metrics of the primary synthesis routes based on recent empirical data.

Synthesis Methodology	Catalyst / Biocatalyst	Max Titer (g/L)	Molar Yield (%)	Reaction Time	Scalability
Semi-Continuous Fermentation	P. plecoglossicida JUIM01	136.47 - 205.67	95.3 - 98.6%	24h (per cycle)	Industrial[4][11]
Resting Cell Bioconversion	P. fluorescens AR4 (Free Cells)	195.00	98.0%	64h	Pilot / Industrial[5][7]
Immobilized Cell Bioconversion	P. plecoglossicida (Ca-Alginate)	171.77	98.3%	48h	Pilot[5]
Catalytic Chemical Oxidation	Pt/Bi or Pt/Pb on Carbon	N/A (Solvent)	73.0 - 87.0%	7 - 10 mins	Lab / Pilot[9]
Asymmetric Aldol Synthesis	Zn/Prophenol Trost Catalyst	N/A (Solvent)	86.0% (Protected)	12h	Lab Only[10]

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific thermodynamic controls and analytical checkpoints.

Protocol A: Two-Stage Semi-Continuous Fermentation (High Yield Route)

Causality Insight: Batch fermentation suffers from substrate inhibition at high glucose concentrations and product inhibition from 2-KGA accumulation. A two-stage semi-continuous approach circumvents this by establishing a robust biomass in stage one, then cycling out 70% of the toxic broth while feeding highly concentrated glucose, keeping the cells locked in an exponential oxidation state[4].

• Seed Cultivation: Inoculate Pseudomonas plecoglossicida into a seed medium (corn steep liquor, KH2PO4) and culture at 30°C for 12 hours until the OD600 reaches 3.0.

• First-Stage Batch Fermentation: Transfer the seed culture to a primary fermentor containing 140 g/L D-glucose. Maintain aeration (DO > 20%) and control the temperature at 30°C[4][6].

• In-Situ Neutralization (Critical Step): Continuously add sterile Calcium Carbonate (CaCO3) slurry to maintain the pH around 4.3–4.6[4]. Validation: The CaCO3 acts as a thermodynamic driver; by precipitating the synthesized 2-KGA as 2-KGA hemicalcium salt monohydrate, it pulls the enzymatic equilibrium forward and prevents acid-induced cellular toxicity[11][12].

• Broth Cycling: Monitor glucose consumption via HPLC. Once residual glucose drops to ~25 g/L (approx. 16-24 hours), remove 70% (v/v) of the broth for downstream harvesting[4].

• Second-Stage Feeding: Immediately feed the fermentor with a concentrated 400 g/L D-glucose solution to restore the working volume. Repeat this cycle up to 3 times[4].

• Harvest & Validation: Filter the removed broth to separate the biomass. Crystallize the 2-KGA hemicalcium salt monohydrate from the filtrate. Validate purity (≥99%) using Thin Layer Chromatography (TLC) or HPLC against a certified standard[1].

Two-stage semi-continuous fermentation workflow for maximized 2-KGA yield.

Protocol B: Catalytic Chemical Oxidation (Rapid Route)

Causality Insight: Chemical oxidation is notoriously sensitive to pH. If the pH is kept strictly constant (e.g., pH 7 or 8), the selectivity for 2-KGA drops near zero due to over-oxidation into smaller organic acids. Allowing the pH to drop naturally to 5.0 after the initial formation of D-gluconic acid protects the 2-KGA from further degradation[9].

• Substrate Preparation: Dissolve D-glucose in an aqueous solution to a concentration of 10% (w/v).

• Catalyst Addition: Add a 5% Platinum/Bismuth (Pt/Bi) on carbon catalyst (substrate-to-catalyst ratio of 20:1 by weight)[9].

• Initial Oxidation: Sparge the reactor with molecular oxygen. Maintain the initial pH between 7.0 and 10.0 using sodium hydroxide (NaOH) to facilitate the rapid conversion of D-glucose to D-gluconic acid[9].

• Controlled pH Drop (Critical Step): Once equimolar alkali consumption indicates complete conversion to D-gluconic acid, cease pH control. Allow the pH to drop naturally to 5.0 as 2-KGA forms[9].

• Termination & Salt Formation: Stop the oxygen flow after exactly 7–10 minutes to prevent over-oxidation[9]. Filter out the solid catalyst. Add Calcium Hydroxide (Ca(OH)2) or CaCO3 to the filtrate to precipitate the 2-KGA hemicalcium salt monohydrate.

• Validation: Analyze the reaction mixture via HPLC. A successful run will yield 73–87% 2-KGA, with minimal D-gluconic acid remaining[9].

Conclusion: Synthesizing the Data

For drug development professionals and industrial biochemical engineers, the data heavily favors microbial fermentation (specifically resting cell or semi-continuous modes) over chemical oxidation. While chemical methods offer reaction times measured in minutes, their reliance on heavy metal catalysts, strict pH dropping requirements, and lower overall yields (max ~87%) make them inferior to the near-quantitative yields (>98%) achieved by highly evolved Pseudomonas or Arthrobacter strains[4][7][9]. Furthermore, the in-situ use of calcium carbonate during fermentation elegantly combines pH buffering with the direct crystallization of the highly stable 2-KGA hemicalcium salt monohydrate, streamlining downstream processing[12].

Sources

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cross-validation of 2-Keto-D-gluconic acid hemicalcium salt monohydrate colorimetric assays

Cross-Validation of 2-Keto-D-Gluconic Acid Hemicalcium Salt Monohydrate Colorimetric Assays: A Comprehensive Guide for Process Analytical Technology

Introduction

2-Keto-D-gluconic acid (2-KGA) is a pivotal intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) via the classical two-step fermentation process[1]. For bioprocess engineers and formulation scientists, the accurate quantification of 2-KGA in complex fermentation broths or synthetic pathways is paramount for yield optimization and metabolic flux analysis.

While High-Performance Liquid Chromatography (HPLC) remains the gold standard for high-precision 2-KGA quantification[2], colorimetric assays offer rapid, high-throughput, and cost-effective alternatives for real-time bioprocess monitoring. To ensure analytical integrity, these colorimetric methods must be rigorously cross-validated against HPLC.

Why use the Hemicalcium Salt Monohydrate? Using 2-Keto-D-gluconic acid hemicalcium salt monohydrate (C₆H₉O₇ · ½Ca · H₂O) as the primary analytical reference standard provides distinct physicochemical advantages. The free acid form of 2-KGA is highly hygroscopic, leading to weighing inaccuracies. The hemicalcium salt monohydrate form mitigates this hygroscopic variability, acting as a stable chelating agent that ensures precise molarity during standard curve generation and enhances the long-term stability of the reference material[3].

Mechanistic Basis of the Assays

As an application scientist, selecting an assay requires understanding the underlying chemical causality:

• o-Phenylenediamine (OPD) Derivatization: OPD reacts specifically with the α-keto acid moiety of 2-KGA under mildly acidic conditions to form a stable quinoxaline derivative[4]. This reaction shifts the absorbance maximum to the UV-Vis boundary, allowing for spectrophotometric quantification without interference from residual glucose.

• Triphenyltetrazolium Chloride (TTC) Reduction: TTC acts as a redox indicator. Under strongly alkaline conditions, the specific reducing power of 2-KGA converts the colorless TTC into a hydrophobic, red triphenylformazan dye[5]. The differential rate of reduction allows 2-KGA to be distinguished from other saccharides.

• HPLC-UV (Gold Standard): 2-KGA lacks a strong chromophore in the visible spectrum but exhibits characteristic absorption in the deep UV range (210 nm) due to its carbonyl and carboxyl groups[2]. Ion-exclusion chromatography effectively separates 2-KGA from its stereoisomer 2-keto-L-gulonic acid (2-KLG)[6].

Cross-Validation Workflow

Fig 1. Schematic workflow for the cross-validation of 2-KGA assays.

Self-Validating Experimental Protocols

Standard Preparation: Dissolve accurately weighed 2-Keto-D-gluconic acid hemicalcium salt monohydrate in deionized water to create a 10 mg/mL stock solution. Causality: The presence of the calcium ion (MW = 213.17 g/mol on an anhydrous basis) does not interfere with UV absorbance or derivatization but must be accounted for in exact molar mass calculations.

Protocol 1: OPD Colorimetric Assay

• Reaction Setup: Mix 0.5 mL of the filtered sample/standard with 0.5 mL of 0.2% (w/v) o-phenylenediamine dissolved in 0.5 M sodium phosphate buffer (pH 6.5)[7].

• Derivatization: Incubate the mixture in the dark at room temperature for 12 hours (or heat at 60°C for 30 minutes for a rapid assay). Causality: Dark incubation is critical to prevent the photo-oxidation of the OPD reagent, ensuring the quinoxaline derivative forms stoichiometrically without background noise[7].

• Quantification: Measure the absorbance at 330 nm. Use a reagent blank to zero the spectrophotometer.

Protocol 2: TTC Colorimetric Assay

• Alkaline Activation: To a 20 mL test tube, add 0.5 mL of the sample, 0.1 mL of 1% (w/v) aqueous TTC, and 0.4 mL of 6 N NaOH[5]. Causality: The high concentration of NaOH (6 N) provides the strongly alkaline environment required to strip protons and drive the redox reduction of TTC by the keto-sugar acid.

• Reaction Quenching: After exactly 5.0 minutes of incubation at room temperature, add 15 mL of an acetic acid:ethanol (1:9 v/v) solution and vortex vigorously[5]. Causality: Acetic acid rapidly neutralizes the pH, halting the reduction process precisely at 5 minutes. Ethanol solubilizes the hydrophobic red formazan dye, preventing it from precipitating out of the aqueous solution.

• Quantification: Measure absorbance at 480 nm against a water/reagent blank[5].

Protocol 3: HPLC-UV (Gold Standard)

• Column & Mobile Phase: Use a Shim-pack CLC-NH2 column (150 mm × 6 mm) or an equivalent ion-exclusion column. The mobile phase is 0.015 M ammonium dihydrogen phosphate, adjusted to pH 4.1 with phosphoric acid[6].

• Chromatography: Set the flow rate to 1.0 mL/min and the column temperature to 30°C. Causality: The acidic pH (4.1) suppresses the ionization of the carboxyl group on 2-KGA, increasing its retention on the stationary phase and effectively resolving it from structural isomers like 2-KLG[2].

• Detection: Monitor the eluent using a Photodiode Array (PDA) or UV detector set to 210 nm[8].

Comparative Data Analysis

To objectively evaluate the performance of the colorimetric assays against the HPLC standard, we summarize the analytical performance and cross-validation recovery metrics below.

Table 1: Analytical Performance Comparison

Parameter	OPD Assay (Colorimetric)	TTC Assay (Colorimetric)	HPLC-UV (Gold Standard)
Target Moiety	α-keto acid group	Reducing sugar acid	Carbonyl/Carboxyl UV absorption
Detection Wavelength	330 nm	480 nm	210 nm
Limit of Detection (LOD)	~2.5 µg/mL	~5.0 µg/mL	~3.1 µg/mL
Linearity Range (R² > 0.99)	10 - 200 µg/mL	20 - 500 µg/mL	10 - 1000 µg/mL
Assay Time	30 mins (heated)	5 mins	15-20 mins per injection
Equipment Cost	Low (Spectrophotometer)	Low (Spectrophotometer)	High (HPLC System)

Table 2: Cross-Validation Accuracy (Spike-and-Recovery using Hemicalcium Salt)

Spiked Concentration (µg/mL)	OPD Assay Recovery (%)	TTC Assay Recovery (%)	HPLC-UV Recovery (%)
50.0	98.2 ± 1.4%	104.5 ± 3.1%	99.8 ± 0.5%
150.0	99.1 ± 1.1%	102.1 ± 2.4%	100.2 ± 0.4%
300.0	101.3 ± 1.5%	98.7 ± 2.8%	99.9 ± 0.6%

Conclusion & Best Practices

Cross-validation demonstrates that both the OPD and TTC colorimetric assays are highly viable alternatives to HPLC for the quantification of 2-KGA.

• The TTC assay is exceptionally rapid (5 minutes) but requires strict adherence to timing and quenching protocols to prevent over-reduction[5].

• The OPD assay offers superior specificity for the α-keto acid moiety, making it ideal for highly complex fermentation broths where background reducing sugars might interfere with TTC[4].

• HPLC-UV remains mandatory for final product release and stereoisomer resolution[2].

Across all platforms, utilizing 2-Keto-D-gluconic acid hemicalcium salt monohydrate ensures that standard curves remain unaffected by environmental humidity, anchoring the self-validating nature of these protocols[3].

References

• Title: Growth, 2-KGA production and bacteria morphology status of the... Source: ResearchGate URL:[Link]

• Title: Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC Source: MDPI / TSI Journals URL:[Link]

• Title: Gluconic and ketogluconic acid production in Pseudomonas reptilivora B-6bs Source: ResearchGate URL:[Link]

• Title: US4423149A - Process for the production of D-glucosone Source: Google Patents URL

• Title: Metabolization of the glycation compounds 3-deoxyglucosone and 5-hydroxymethylfurfural by Saccharomyces yeasts Source: d-nb.info URL:[Link]

• Title: D-gluconic acid in fermentation broth by - TSI Journals Source: TSI Journals URL:[Link]

• Title: Analysis conditions for 2-KGA by HPLC Source: ResearchGate URL:[Link]

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• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Keto-D-gluconic acid hemicalcium salt monohydrate

As a Senior Application Scientist, I understand that handling specialized biochemical intermediates requires more than just a cursory glance at a Safety Data Sheet (SDS). For drug development professionals and formulation scientists, 2-Keto-D-gluconic acid hemicalcium salt monohydrate (often abbreviated as 2-KGA calcium salt) is a highly valuable compound. It serves as a critical biological intermediate in the synthesis of erythorbic acid (an essential antioxidant) and acts as a potent chelating agent to enhance calcium bioavailability in pharmaceutical formulations[1][2].

However, its physical state as a fine, highly water-soluble powder introduces specific logistical and safety challenges. This guide provides a field-proven, self-validating operational framework for the safe handling, formulation, and disposal of this compound.

Physicochemical & Hazard Profile

Before designing an operational workflow, we must establish the physical constraints and hazard baseline of the material. The following table synthesizes the critical quantitative data required for safe laboratory handling[3].

Property	Value	Operational Significance
CAS Number	3470-37-9 (also 1040352-40-6)	Primary identifier for regulatory and inventory tracking.
Molecular Weight	231.22 g/mol (Anhydrous: 213.17)	Critical for precise molarity calculations in drug formulation.
Aqueous Solubility	49–51 mg/mL	Dictates the maximum concentration limit for aqueous stock solutions.
Storage Temperature	2–8°C (Refrigerated)	Prevents thermal degradation and maintains the monohydrate state.
GHS Classification	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	Mandates strict PPE to prevent dermal and mucosal/respiratory irritation.

The Biochemical Context: Why We Handle 2-KGA

To understand the value of this compound in drug development, it is helpful to visualize its role in the broader biosynthetic landscape. 2-KGA is naturally produced via the dehydrogenation of D-glucose by specific Gram-negative bacteria (such as Pseudomonas species)[1][4]. In pharmaceutical manufacturing, it is the immediate precursor to erythorbic acid.

Figure 1: Biosynthetic pathway from D-Glucose to Erythorbic Acid via the 2-KGA intermediate.

Mandatory Personal Protective Equipment (PPE) Matrix

The GHS classification for 2-Keto-D-gluconic acid hemicalcium salt monohydrate includes H315 (Causes skin irritation) , H319 (Causes serious eye irritation) , and H335 (May cause respiratory irritation) [3][5].

Because this chemical is supplied as a fine powder, the primary vector of exposure is aerosolization during transfer. We do not just wear PPE for compliance; we wear it based on the specific causality of the hazard.

• Respiratory Protection (N95 or P100 Particulate Respirator):

  • Causality: The powder is a Specific Target Organ Toxicity - Single Exposure (STOT SE 3) hazard for the respiratory tract. Standard surgical masks do not provide an adequate seal against fine particulates. A well-fitted N95 prevents the inhalation of aerosolized dust during weighing.

• Ocular Protection (ANSI Z87.1 Compliant Safety Goggles):

  • Causality: The compound is a Category 2A eye irritant[3]. Safety glasses with side shields are insufficient because fine dust can bypass the gaps. Unvented or indirectly vented goggles are mandatory to protect the ocular mucosa.

• Dermal Protection (Nitrile Gloves, ≥4 mil thickness):

  • Causality: Contact with ambient skin moisture can cause the powder to partially dissolve, leading to localized Category 2 skin irritation[5]. Nitrile provides a robust, chemically resistant barrier.

• Body Protection (Standard Lab Coat & Closed-Toe Shoes):

  • Causality: Prevents the accumulation of microscopic dust on personal clothing, which could lead to secondary exposure outside the laboratory environment.

Operational Handling & Formulation Protocols

To ensure scientific integrity and safety, use the following self-validating protocol for preparing aqueous solutions of 2-KGA calcium salt.

Step 1: Environmental Setup & Verification

• Action: Conduct all weighing and powder-transfer operations inside a certified chemical fume hood or a localized powder-weighing station (draft shield).

• Self-Validation Check: Before opening the reagent bottle, visually verify the airflow monitor on the fume hood. Ensure the flow rate is in the safe zone (typically 80–100 fpm). If the alarm is sounding or the flow is inadequate, halt operations immediately.

Step 2: Reagent Equilibration

• Action: Remove the 2-KGA calcium salt from the 2–8°C refrigerator and allow the sealed container to equilibrate to room temperature for 30 minutes.

• Causality: Opening a cold container in a humid lab environment causes immediate condensation on the powder. Because 2-KGA is highly water-soluble, this moisture will degrade the stock, causing clumping and altering the precise molecular weight of the monohydrate.

Step 3: Weighing and Transfer

• Action: Don all required PPE. Using an anti-static weighing spatula, carefully transfer the required mass into a pre-tared weigh boat. Transfer the powder slowly to minimize dust generation[5].

• Validation Check: Inspect the outer surface of the weigh boat and the balance pan. If any stray powder is visible, wipe it immediately with a damp paper towel to prevent aerosolization.

Step 4: Solubilization

• Action: Transfer the powder into the target vessel containing your aqueous buffer or solvent. Remember the solubility limit is approximately 49–51 mg/mL in water.

• Causality: Attempting to dissolve concentrations higher than 50 mg/mL at room temperature will result in a supersaturated suspension, leading to inaccurate dosing in downstream biological assays. Use gentle vortexing or a magnetic stir bar until the solution is completely clear.

Waste Management and Spill Response Plan

In the event of a localized powder spill, immediate and methodical action is required to prevent respiratory exposure and environmental contamination. 2-KGA calcium salt should never be swept dry with a standard broom, as this will aggressively aerosolize the irritant[5].

Figure 2: Step-by-step operational workflow for safely managing a localized powder spill.

Step-by-Step Spill Cleanup Protocol:

• Isolate: Restrict access to the immediate area.

• Protect: Ensure your N95 respirator and goggles are securely fitted.

• Contain: Do not use water initially, as this will create a slippery, concentrated irritant solution. Instead, use a dedicated chemical spill shovel or stiff cardboard to carefully scoop the powder[5].

• Dispose: Place the recovered powder into a suitable, clearly labeled, sealable hazardous waste container.

• Decontaminate: Once the bulk powder is removed, wipe the area with a damp, disposable cloth to pick up residual micro-particulates. Dispose of the cloth in the same hazardous waste container.

• Regulatory Action: Do not flush the waste down the sink. 2-KGA waste must be disposed of in accordance with local, regional, and national environmental regulations[3].

References

• SAFETY DATA SHEET - Fisher Scientific: 2-Keto-D-gluconic acid hemicalcium salt monohydrate. Fisher Scientific.
• Safety Data Sheet - MP Biomedicals. MP Biomedicals.
• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. National Institutes of Health (PMC).
• 2-Keto-D-gluconic acid hemicalcium salt monohydrate Applications. Chem-Impex.
• 2-Keto-D-gluconic acid 1040352-40-6. Sigma-Aldrich.
• Acceleration of the Dehydrogenation of d-Glucose to 2-Keto-d-gluconate in Aqueous Amino Acid via Hydrated Stacked Clay Nanosheets. ACS Publications.

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